5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

• CAS: 256658-04-5

Core Science & Biosynthesis

Mass spectrometry fragmentation pattern of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

Executive Summary

This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde. As a molecule incorporating multiple distinct chemical motifs—an aromatic aldehyde, a furan heterocycle, and a disubstituted trifluoromethylphenyl ring—its fragmentation behavior is governed by a complex interplay of competing and sequential pathways. This document, intended for researchers, analytical scientists, and professionals in drug development, elucidates these pathways through a combination of first-principle chemical logic, established fragmentation rules for constituent functional groups, and detailed visual diagrams. We present a proposed fragmentation scheme, a summary of key fragment ions, and a validated experimental protocol for acquiring high-quality mass spectra, ensuring both theoretical understanding and practical applicability.

Introduction to the Analyte and Method

5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde (Molecular Formula: C₁₃H₆F₆O₂, Molecular Weight: 308.18 g/mol ) is a complex organic molecule whose structural verification is paramount in synthetic and medicinal chemistry.[1] Mass spectrometry, particularly with electron ionization (EI), is a definitive technique for molecular weight confirmation and structural elucidation through the analysis of reproducible fragmentation patterns.

The structure of the parent molecule presents several key features that dictate its behavior upon ionization:

• Aromatic Aldehyde: The formyl group (-CHO) is a primary site for initial fragmentation.

• Furan Ring: A five-membered aromatic heterocycle that contributes to the stability of the molecular ion but can also undergo characteristic ring cleavage.

• Bis(trifluoromethyl)phenyl Group: The phenyl ring, substituted with two highly electronegative trifluoromethyl (-CF₃) groups, creates a stable aromatic system and introduces unique fragmentation pathways involving the loss of fluorine or CF₃ radicals.

Understanding the fragmentation of this molecule requires an integrated approach, considering how these functional groups independently and synergistically influence bond cleavages and rearrangements following electron impact.

Foundational Principles of Fragmentation

The fragmentation of the title compound is predicted to be driven by the preferential ionization of non-bonding electrons (from oxygen) or π-electrons (from the aromatic rings), followed by cleavage at bonds that lead to the formation of stabilized carbocations or radicals.

Aldehyde Fragmentation Pathways

For aromatic aldehydes, two primary α-cleavage events at the carbonyl group are dominant:

• Loss of a Hydrogen Radical (M-1): Cleavage of the C-H bond of the aldehyde is a characteristic fragmentation, yielding a highly resonance-stabilized acylium cation.[2][3] This [M-H]⁺ ion is often a prominent, high-mass peak in the spectrum.

• Loss of a Formyl Radical (M-29): Cleavage of the bond between the furan ring and the carbonyl carbon results in the loss of a •CHO radical, producing a cation corresponding to the remaining molecular framework.[4]

Furan Ring Fragmentation

The furan ring itself is relatively stable, but once a positive charge is localized within the heterocyclic system, it can undergo fragmentation. A common pathway for furan derivatives involves the loss of a neutral carbon monoxide (CO) molecule, often following an initial fragmentation event.[5]

Trifluoromethylphenyl Group Fragmentation

The C-F bond is exceptionally strong, making the loss of a single fluorine radical less common than the cleavage of the C-C bond between the phenyl ring and the trifluoromethyl group. Therefore, the loss of a neutral •CF₃ radical (a loss of 69 Da) is a predictable fragmentation pathway for compounds containing this moiety.[6] The stability of the resulting aryl cation favors this process.

Proposed Fragmentation Pathway of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

Upon electron ionization (70 eV), the molecule forms a molecular ion (M⁺•) at m/z 308 . Due to the extensive aromaticity, this peak is expected to be prominent. The subsequent fragmentation cascade is outlined below and visualized in the accompanying diagram.

Primary Fragmentation Events:

• Formation of the Acylium Ion (m/z 307): The most favored initial fragmentation is the α-cleavage loss of the aldehydic hydrogen radical, resulting in a highly stable acylium cation at m/z 307 ([M-H]⁺). This ion is likely to be the base peak or one of the most abundant ions in the spectrum.

• Loss of the Formyl Radical (m/z 279): An alternative α-cleavage involves the expulsion of the •CHO radical, leading to the formation of the 5-[3,5-bis(trifluoromethyl)phenyl]furanyl cation at m/z 279 ([M-CHO]⁺).

• Loss of a Trifluoromethyl Radical (m/z 239): Cleavage of a C-CF₃ bond on the phenyl ring results in the loss of a •CF₃ radical, producing an ion at m/z 239 ([M-CF₃]⁺).

Secondary and Tertiary Fragmentation:

• The primary acylium ion (m/z 307 ) readily loses a molecule of carbon monoxide (CO) to form the same ion observed at m/z 279 . This two-step pathway ([M-H-CO]⁺) provides a strong confirmation for the presence of the formyl group.

• The ion at m/z 279 can undergo further fragmentation by losing a second CO molecule from the furan ring, potentially leading to a smaller ion.

• Cleavage of the bond between the two aromatic rings can lead to the formation of the [3,5-bis(trifluoromethyl)phenyl] cation at m/z 213 or the 5-(formyl)furan cation at m/z 95 . The former is particularly stable and likely to be observed.

• The ion at m/z 213 can subsequently lose a •CF₃ radical to yield a fragment at m/z 144 .

Caption: Proposed EI fragmentation pathway for 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde.

Summary of Predicted Key Fragment Ions

The following table summarizes the major ions predicted to appear in the EI mass spectrum of the title compound.

m/z	Proposed Formula	Proposed Structure / Identity	Fragmentation Step (Neutral Loss)
308	[C₁₃H₆F₆O₂]⁺•	Molecular Ion (M⁺•)	-
307	[C₁₃H₅F₆O₂]⁺	Acylium Cation	M - H•
279	[C₁₂H₅F₆O]⁺	Furanyl Cation	M - •CHO or [M-H]⁺ - CO
239	[C₁₂H₆F₃O₂]⁺	Phenylfuran Cation	M - •CF₃
213	[C₈H₃F₆]⁺	Bis(trifluoromethyl)phenyl Cation	Ring-Ring Cleavage
144	[C₇H₃F₃]⁺	Trifluoromethylphenyl Cation	[m/z 213] - •CF₃
95	[C₅H₃O₂]⁺	Formylfuran Cation	Ring-Ring Cleavage

Experimental Protocol for Mass Spectrometry Analysis

To ensure the generation of a reliable and reproducible mass spectrum for structural confirmation, the following protocol is recommended. This workflow is designed to be self-validating by employing standard EI conditions known to produce library-comparable spectra.

Sample Preparation

• Solubilization: Accurately weigh approximately 1 mg of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde.

• Dilution: Dissolve the sample in 1 mL of a high-purity volatile solvent (e.g., dichloromethane or ethyl acetate) to create a 1 mg/mL stock solution.

• Working Solution: Prepare a working solution of approximately 10-100 µg/mL by diluting the stock solution with the same solvent. Rationale: This concentration range is typically sufficient to produce a strong signal without overloading the detector.

Instrumentation and Parameters

This protocol assumes the use of a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization source.

• GC System:

  • Injection Volume: 1 µL

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl polysiloxane).

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp at 20 °C/min to 300 °C and hold for 5 minutes. Rationale: This program ensures good peak shape and separation from any potential impurities.

• MS System:

  • Ionization Mode: Electron Ionization (EI)

  • Ionization Energy: 70 eV. Rationale: This is the standard energy used for EI, as it provides sufficient energy for reproducible fragmentation and allows for comparison with standard mass spectral libraries.

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Mass Range: Scan from m/z 40 to 400. Rationale: This range comfortably covers the molecular ion and all significant predicted fragments.

  • Solvent Delay: 3 minutes. Rationale: Prevents the high concentration of solvent from entering and saturating the MS detector.

Data Analysis

• Identify the Peak: Locate the chromatographic peak corresponding to the analyte.

• Extract the Spectrum: Obtain the mass spectrum from the apex of the analyte peak.

• Background Subtraction: Perform a background subtraction using a spectrum taken just before the elution of the analyte peak to remove column bleed and background noise.

• Interpretation: Analyze the resulting spectrum, identifying the molecular ion peak and comparing the observed fragment ions with the predicted values in Section 4.0.

Caption: Standard experimental workflow for acquiring the EI mass spectrum.

Conclusion

The in-silico fragmentation analysis of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde predicts a rich and informative mass spectrum. The pattern is dominated by characteristic cleavages of the aldehyde functional group, leading to prominent ions at m/z 307 ([M-H]⁺) and m/z 279 ([M-CHO]⁺). The subsequent loss of CO from the m/z 307 ion provides a confirmatory pathway to m/z 279. Further fragmentation involving the loss of •CF₃ radicals and cleavage between the aromatic rings yields a series of lower-mass ions that are diagnostic for the different structural components of the molecule. This detailed predictive guide serves as a valuable resource for the unambiguous identification and structural verification of this compound and its analogues in a research and development setting.

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Solubility Profile of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The successful integration of any novel compound into drug discovery and development pipelines is fundamentally dependent on a thorough understanding of its physicochemical properties. Among these, solubility is a critical parameter that dictates reaction conditions, purification strategies, formulation possibilities, and ultimately, bioavailability. This technical guide provides a comprehensive analysis of the solubility characteristics of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, a compound of interest due to its complex molecular architecture featuring both polar and highly fluorinated non-polar regions. We will explore the theoretical underpinnings of its solubility based on molecular structure, present qualitative data inferred from synthetic methodologies, and provide a robust, field-proven experimental protocol for precise quantitative determination of its solubility in a range of common organic solvents.

Introduction: The Critical Role of Solubility

5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde is a molecule that presents both opportunities and challenges. Its structure, combining a furan-2-carbaldehyde moiety with a heavily fluorinated phenyl ring, makes it a valuable intermediate for creating complex heterocyclic compounds with potential pharmacological activity.[1] However, this structural duality also creates a complex solubility profile.

For the medicinal chemist, understanding solubility is paramount for designing effective synthetic routes and ensuring the compound can be handled and purified efficiently. For the process chemist, this data informs solvent selection for scale-up, crystallization, and waste stream management. For the formulation scientist, solubility is a non-negotiable starting point for developing a viable drug delivery system. Predicting and confirming the solubility of such compounds is therefore a cornerstone of efficient and successful drug development.[2]

Theoretical Solubility Profile: A Structural Analysis

The solubility of a compound is governed by the principle of "like dissolves like." The molecular structure of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde contains distinct regions that dictate its interaction with different types of solvents.

• The Polar Core: The furan-2-carbaldehyde portion of the molecule contains a polar carbonyl group (C=O). The oxygen atom in this group can act as a hydrogen bond acceptor, allowing for favorable interactions with polar solvents.[3][4] Aldehydes with short carbon chains are often soluble in water for this reason.[5]

• The Non-Polar, Lipophilic Moiety: The 3,5-bis(trifluoromethyl)phenyl group is the dominant feature of the molecule. This large, aromatic system is inherently non-polar. Furthermore, the presence of two trifluoromethyl (-CF3) groups dramatically increases the molecule's lipophilicity and introduces fluorous character. Fluorinated compounds often exhibit unique solubility behaviors, sometimes showing preferential solubility in fluorinated solvents.[6]

Predicted Behavior: Based on this analysis, the large, non-polar, fluorinated substituent is expected to dominate the molecule's overall solubility profile. We can therefore predict:

• Low to Negligible Solubility in Polar Protic Solvents: Solvents like water and, to a lesser extent, ethanol, will be poor solvents. The energy required to break the strong hydrogen bonding network of these solvents for the large non-polar group to enter is energetically unfavorable.[7]

• Moderate to High Solubility in Aprotic and Non-Polar Solvents: The molecule's large non-polar surface area suggests it will be most soluble in solvents that primarily engage in van der Waals forces and dipole-dipole interactions. This includes aromatic solvents (toluene, xylene), chlorinated solvents (dichloromethane), and ethers (THF). Highly polar aprotic solvents like DMF and DMSO may also be effective.

The logical relationship between the molecular structure and its predicted solubility is visualized below.

Caption: Molecular structure dictates predicted solubility.

Qualitative Solubility Data from Synthetic Procedures

Solvent Class	Solvent Example	Implication from Synthetic Use
Aromatic	Benzene, Xylene	Used as reaction medium, suggesting good solubility, especially at elevated temperatures.[1]
Chlorinated	Dichloroethane	Employed in refluxing conditions, indicating sufficient solubility for reaction.[1]
Ethers	Tetrahydrofuran (THF)	Used for condensation reactions, implying it is a suitable solvent.[1]
Polar Aprotic	Dimethylformamide (DMF)	Used in Suzuki-Miyaura coupling reactions, often with water as a co-solvent.[1]
Alcohols	Ethanol	Used in reactions, sometimes in combination with other solvents like benzene.[1]
Aqueous	Water	Primarily used as a co-solvent in biphasic reactions (e.g., Suzuki coupling), suggesting very low solubility of the organic components.[1]

Experimental Protocol: Isothermal Shake-Flask Method for Solubility Determination

To move beyond prediction and obtain definitive, quantitative data, a rigorous experimental protocol is required. The isothermal shake-flask method is a gold-standard, reliable technique for determining the equilibrium solubility of a solid compound in a solvent.

Causality Behind the Method: The core principle is to create a saturated solution where the rate of dissolution equals the rate of precipitation. This is achieved by agitating an excess of the solid compound in the solvent at a constant temperature for a sufficient period to reach equilibrium. Subsequent analysis of the liquid phase provides the solubility value.

Workflow Diagram:

Caption: Standard workflow for the isothermal shake-flask solubility assay.

Detailed Step-by-Step Methodology:

• Preparation of Materials:

  • Accurately weigh approximately 5-10 mg of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde into a 2 mL glass vial. The key is to ensure an excess of solid will remain after equilibrium is reached.

  • Add a precise volume (e.g., 1.0 mL) of the desired organic solvent to the vial.

  • Prepare vials in triplicate for each solvent to ensure statistical validity.

• Equilibration:

  • Seal the vials securely to prevent solvent evaporation.

  • Place the vials in an orbital shaker or incubator set to a constant temperature (e.g., 25.0 °C).

  • Agitate the vials for a minimum of 24 hours. A 48-hour period is recommended to ensure equilibrium is reached for poorly soluble compounds. Causality: Insufficient equilibration time is a primary source of error, leading to an underestimation of solubility.

• Sample Processing:

  • After equilibration, remove the vials and allow the undissolved solid to settle for at least 1 hour at the same constant temperature. Centrifugation (e.g., 5 min at 10,000 rpm) can be used to expedite this process.

  • Carefully withdraw an aliquot of the clear supernatant using a pipette.

  • Immediately filter the aliquot through a 0.45 µm syringe filter (PTFE is recommended for organic solvents) into a clean vial. Self-Validation: This step is critical to remove microscopic particulates that would otherwise lead to an overestimation of solubility.

• Quantification:

  • Prepare a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV), for the compound. This includes establishing a multi-point calibration curve from stock solutions of known concentration.

  • Accurately dilute the filtered saturated solution with the mobile phase to a concentration that falls within the linear range of the calibration curve.

  • Inject the diluted sample onto the HPLC system and determine its concentration.

• Calculation:

  • Calculate the original concentration in the saturated solution using the following formula:

    • Solubility (mg/mL) = Concentration from HPLC (mg/mL) x Dilution Factor

Conclusion and Authoritative Recommendations

The molecular structure of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, dominated by its large, lipophilic, and fluorinated aromatic ring, strongly suggests poor solubility in polar protic solvents and favorable solubility in a range of aprotic organic solvents. While qualitative inferences from synthetic procedures support this hypothesis, precise and reliable data for critical applications in drug development can only be obtained through rigorous experimental determination.

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Initial biological activity screening of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

An In-Depth Technical Guide to the Initial Biological Activity Screening of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

Authored by a Senior Application Scientist

Foreword: Charting the Bio-Potential of a Novel Furan Derivative

In the landscape of contemporary drug discovery, the exploration of novel chemical entities with unique structural motifs is the cornerstone of identifying next-generation therapeutics. This guide delineates a comprehensive strategy for the initial biological activity screening of a promising, yet uncharacterized molecule: 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde. The rationale for investigating this specific compound is anchored in the well-documented pharmacological importance of its constituent chemical moieties. The furan ring is a core structure in numerous bioactive compounds, exhibiting a wide spectrum of activities including antimicrobial, anti-inflammatory, and anticancer effects.[1][2] The strategic incorporation of a 3,5-bis(trifluoromethyl)phenyl group is predicated on the known ability of trifluoromethyl (CF3) groups to enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[3][4][5] This strategic combination of a versatile pharmacophore with potent bio-modifying groups necessitates a systematic and multi-faceted screening approach to elucidate its therapeutic potential.

This document serves as a technical guide for researchers, scientists, and drug development professionals, providing not just a series of protocols, but a logical framework for the initial bio-prospecting of this novel compound. We will delve into the causality behind experimental choices, ensuring that each step is a self-validating component of a larger, coherent investigation.

Rationale for Screening: A Triad of Potential Activities

The initial screening cascade for 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde is designed to cast a wide yet targeted net, focusing on three primary areas of biological activity suggested by its chemical structure: cytotoxicity (with a focus on anticancer potential), antimicrobial efficacy, and antioxidant capacity.

• Cytotoxicity and Anticancer Potential: The furan nucleus is a recognized pharmacophore in oncology, with derivatives showing potent antiproliferative activity against various cancer cell lines.[2][6] The electron-withdrawing nature of the two trifluoromethyl groups on the phenyl ring can significantly influence the electronic distribution of the entire molecule, potentially enhancing its interaction with biological macromolecules and inducing cytotoxicity in cancer cells.[3][7] Therefore, a primary objective is to assess the compound's ability to inhibit cancer cell growth.

• Antimicrobial Activity: Furan-containing compounds have a rich history as antimicrobial agents.[1] The aldehyde functional group can also contribute to antimicrobial effects through various mechanisms, including covalent modification of essential biomolecules in pathogens. The lipophilicity imparted by the trifluoromethyl groups may enhance the compound's ability to penetrate microbial cell membranes.[3]

• Antioxidant Capacity: While not the most prominent feature suggested by the structure, the furan ring can participate in redox reactions, and some furan derivatives have been reported to possess antioxidant properties. Given the role of oxidative stress in numerous pathologies, a preliminary assessment of the compound's ability to scavenge free radicals is a worthwhile component of a comprehensive initial screening.

The following sections will detail the experimental workflows and specific protocols for investigating each of these potential activities.

The Screening Cascade: An Integrated Experimental Workflow

A systematic and efficient screening process is paramount. The proposed workflow allows for a tiered evaluation, starting with broad cytotoxicity assessments and progressing to more specific antimicrobial and antioxidant assays. This approach ensures that resources are allocated effectively, with the most promising activities being prioritized for further investigation.

Caption: A tiered approach to the initial biological screening of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde.

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to be robust and reproducible, providing a solid foundation for the initial biological evaluation of the target compound.

In Vitro Cytotoxicity Screening: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity and, by extension, cell viability.[8][9] It serves as an excellent first-pass screen for cytotoxic effects.[10][11]

3.1.1. Rationale and Self-Validation

This assay is based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells. The protocol includes both a negative control (vehicle-treated cells) and a positive control (a known cytotoxic agent) to ensure the assay is performing as expected and to provide a benchmark for the activity of the test compound.

3.1.2. Detailed Protocol

• Cell Culture:

  • Select a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) and a non-cancerous cell line (e.g., HEK293) to assess selectivity.[8]

  • Culture cells in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Plating:

  • Trypsinize and count the cells.

  • Seed 5 x 10³ cells per well in a 96-well microtiter plate and incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde in DMSO.

  • Perform serial dilutions to obtain a range of test concentrations (e.g., 0.1, 1, 10, 100 µM).[12]

  • Treat the cells with the different concentrations of the compound. Include vehicle-only wells (negative control) and wells with a known cytotoxic agent like doxorubicin (positive control).

• Incubation:

  • Incubate the plates for 48 hours.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration to generate a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Antimicrobial Screening: The Agar Diffusion Method

The agar diffusion assay is a cost-effective and widely used technique for the preliminary screening of antimicrobial activity.[13] It provides a qualitative assessment of a compound's ability to inhibit microbial growth.[14]

3.2.1. Rationale and Self-Validation

This method relies on the diffusion of the test compound from a source (e.g., a paper disc) into an agar medium seeded with a test microorganism.[13] The presence of a clear zone of inhibition around the source indicates antimicrobial activity. The inclusion of a known antibiotic as a positive control and a solvent-only disc as a negative control validates the results.

3.2.2. Detailed Protocol

• Microorganism Preparation:

  • Select a panel of representative Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, and a yeast (e.g., Candida albicans).

  • Prepare a standardized inoculum of each microorganism (e.g., 0.5 McFarland standard).

• Agar Plate Preparation:

  • Prepare Mueller-Hinton agar plates for bacteria and Sabouraud dextrose agar plates for yeast.

  • Evenly spread the microbial inoculum over the surface of the agar plates.

• Disc Preparation and Application:

  • Impregnate sterile paper discs with a known concentration of the test compound dissolved in a suitable solvent (e.g., DMSO).

  • Place the discs onto the inoculated agar plates.

  • Include a positive control disc (e.g., ampicillin for bacteria, fluconazole for yeast) and a negative control disc (solvent only).

• Incubation:

  • Incubate the plates at 37°C for 24 hours for bacteria and at 30°C for 48 hours for yeast.

• Data Analysis:

  • Measure the diameter of the zone of inhibition (in mm) around each disc.

  • A larger zone of inhibition indicates greater antimicrobial activity.

Antioxidant Screening: The DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a simple, rapid, and widely used method for screening the antioxidant activity of compounds.[15][16]

3.3.1. Rationale and Self-Validation

This assay is based on the ability of an antioxidant to donate a hydrogen atom to the stable DPPH free radical, causing a color change from violet to yellow.[15] The degree of discoloration is proportional to the scavenging activity of the compound. A known antioxidant, such as ascorbic acid or Trolox, is used as a positive control to validate the assay.

3.3.2. Detailed Protocol

• Reagent Preparation:

  • Prepare a stock solution of the test compound in methanol.

  • Prepare a 0.1 mM solution of DPPH in methanol.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the test compound solution at various concentrations.

  • Add 100 µL of the DPPH solution to each well.

  • Include a blank (methanol only) and a positive control (ascorbic acid).

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula:

    • % Scavenging = [(A_control - A_sample) / A_control] x 100

    • Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • Determine the EC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals).

Data Presentation and Interpretation

The quantitative data generated from these initial screens should be summarized in a clear and concise manner to facilitate interpretation and decision-making.

Table 1: In Vitro Cytotoxicity of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

Cell Line	Compound IC50 (µM)	Doxorubicin IC50 (µM)	Selectivity Index (SI)*
MCF-7 (Breast Cancer)	[Insert Value]	[Insert Value]	[Calculate Value]
HeLa (Cervical Cancer)	[Insert Value]	[Insert Value]	[Calculate Value]
HEK293 (Non-cancerous)	[Insert Value]	[Insert Value]	-

*Selectivity Index (SI) = IC50 in non-cancerous cells / IC50 in cancer cells

Table 2: Antimicrobial Activity of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

Microorganism	Zone of Inhibition (mm)	Positive Control Zone of Inhibition (mm)
S. aureus (Gram-positive)	[Insert Value]	[Insert Value]
E. coli (Gram-negative)	[Insert Value]	[Insert Value]
C. albicans (Yeast)	[Insert Value]	[Insert Value]

Table 3: Antioxidant Activity of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

Assay	Compound EC50 (µg/mL)	Ascorbic Acid EC50 (µg/mL)
DPPH Radical Scavenging	[Insert Value]	[Insert Value]

Potential Signaling Pathways and Next Steps

Should the initial screening reveal significant biological activity, the following diagram illustrates a potential decision-making process for subsequent investigations.

Caption: Decision tree for follow-up studies based on initial screening outcomes.

For instance, if potent cytotoxicity is observed, investigating the compound's effect on the cell cycle and its ability to induce apoptosis would be logical next steps. Furan derivatives have been shown to induce apoptosis through the intrinsic mitochondrial pathway, potentially involving the modulation of p53 and Bax/Bcl-2 protein levels.[2]

Conclusion: A Foundation for Further Discovery

This technical guide provides a robust and scientifically grounded framework for the initial biological activity screening of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde. By systematically evaluating its cytotoxic, antimicrobial, and antioxidant potential, researchers can efficiently and effectively uncover the therapeutic promise of this novel chemical entity. The causality-driven experimental design and self-validating protocols ensure the generation of high-quality, reproducible data, laying a solid foundation for more in-depth mechanistic studies and future drug development efforts. The unique structural attributes of this compound, combining the versatile furan scaffold with the potent trifluoromethyl groups, mark it as a compelling candidate for further investigation in the quest for novel therapeutic agents.

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A Comprehensive Technical Guide to the Fluorescence Properties of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

Abstract

This technical guide provides an in-depth exploration of the synthesis and photophysical characteristics of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde. This molecule integrates a furan-2-carbaldehyde core, a key scaffold in medicinal chemistry, with a phenyl ring substituted with two highly electronegative trifluoromethyl (CF3) groups.[1] The strategic inclusion of trifluoromethyl groups is a well-established method in drug design to enhance metabolic stability, binding affinity, and lipophilicity.[2] This guide details the compound's anticipated fluorescence properties, including its solvatochromic behavior, and provides robust, field-proven experimental protocols for its characterization. The content is designed to be a valuable resource for researchers and professionals engaged in drug discovery, chemical biology, and materials science, offering both theoretical understanding and practical methodologies.

Introduction: Rationale and Molecular Design

The convergence of heterocyclic chemistry and fluorine chemistry has yielded numerous molecules with significant therapeutic and diagnostic potential. Furan derivatives, in particular, are prevalent in a wide array of pharmacologically active compounds, valued for their diverse biological activities. The subject of this guide, 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, is a rationally designed molecule that leverages these principles.

The core structure consists of a donor-π-acceptor (D-π-A) system, where the furan ring acts as an electron donor, the phenyl ring serves as the π-bridge, and the aldehyde and trifluoromethyl groups function as electron acceptors. This architecture is a strong predictor of interesting photophysical properties, most notably intramolecular charge transfer (ICT) upon photoexcitation. The two trifluoromethyl groups are particularly significant; their potent electron-withdrawing nature is expected to strongly influence the electronic distribution in both the ground and excited states, thereby modulating the fluorescence properties.[2] Understanding these properties is crucial for harnessing this molecule's potential as a fluorescent probe for microenvironment sensing or as a building block in the development of novel therapeutics.

Caption: Chemical structure of the title compound.

Synthesis Pathway

While a specific synthesis for 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde is not extensively documented in the available literature, a highly plausible and efficient synthetic route can be designed based on well-established palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction.[3] This approach offers high yields and tolerance to a wide range of functional groups.

A feasible synthetic strategy involves the coupling of 5-bromo-2-furaldehyde with 3,5-bis(trifluoromethyl)phenylboronic acid in the presence of a palladium catalyst and a suitable base.

Caption: Proposed Suzuki-Miyaura cross-coupling synthesis.

Core Photophysical Properties

The fluorescence of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde is anticipated to be highly sensitive to its environment, a characteristic feature of molecules with a significant change in dipole moment upon excitation.

Solvatochromism: A Probe of the Microenvironment

Solvatochromism is the change in the color of a solution of a chemical when the solvent is changed.[4] For the title compound, a positive solvatochromism is expected, meaning a bathochromic (red) shift of the emission maximum with increasing solvent polarity.[5] This phenomenon arises from the differential stabilization of the ground and excited states by the solvent molecules. The excited state, possessing a more pronounced intramolecular charge transfer character, is more polar than the ground state and is thus better stabilized by polar solvents. This stabilization lowers the energy of the excited state, resulting in a lower energy (longer wavelength) emission.

The study of solvatochromism provides valuable insights into the nature of the excited state and the molecule's potential as a fluorescent sensor.[4]

Anticipated Spectroscopic Data

While experimental data for this specific molecule is not publicly available, we can predict its photophysical properties based on analogous furan and thiophene-substituted compounds.[6][7]

Property	Predicted Value/Behavior	Rationale
Absorption Max (λ_abs)	~320-360 nm	Governed by the π-conjugated system.
Emission Max (λ_em)	~400-550 nm	Highly solvent-dependent.
Stokes Shift	Large and variable	Indicative of a significant change in geometry and electronic distribution between the ground and excited states, characteristic of ICT.
Quantum Yield (Φ_F)	Moderate, solvent-dependent	The efficiency of fluorescence will likely vary with solvent polarity and the possibility of non-radiative decay pathways. An increase in quantum yield in halogenated solvents is plausible.[8]
Fluorescence Lifetime (τ)	Nanosecond range	Typical for organic fluorophores.

Experimental Protocols: A Self-Validating System

To accurately characterize the fluorescence properties of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, a series of systematic experiments are required. The following protocols are designed to be self-validating, ensuring the reliability and reproducibility of the obtained data.

Steady-State Fluorescence Spectroscopy

Objective: To determine the excitation and emission maxima and observe solvatochromic shifts.

Methodology:

• Stock Solution Preparation: Prepare a 1 mM stock solution of the compound in a high-purity solvent (e.g., spectroscopic grade acetonitrile).

• Working Solution Preparation: Prepare a series of dilute solutions (e.g., 1-10 µM) in a range of solvents of varying polarity (e.g., hexane, toluene, dichloromethane, acetonitrile, methanol, water). Ensure the absorbance of the solutions at the excitation wavelength is below 0.1 to avoid inner filter effects.

• Instrument Setup: Use a calibrated spectrofluorometer. Set the excitation and emission slit widths to appropriate values (e.g., 2-5 nm) to balance signal intensity and spectral resolution.

• Excitation Spectrum Measurement: For a solution in a reference solvent (e.g., acetonitrile), set the emission monochromator to the approximate emission maximum and scan a range of excitation wavelengths. The peak of this spectrum is the excitation maximum (λ_ex).

• Emission Spectrum Measurement: Excite the sample at its λ_ex and scan the emission monochromator over a suitable wavelength range to obtain the emission spectrum. The peak of this spectrum is the emission maximum (λ_em).

• Solvatochromism Study: Repeat the emission spectrum measurement for the solutions prepared in the different solvents.

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An In-depth Technical Guide to 3,5-Bis(trifluoromethyl)benzoic Acid

A Note on the Molecular Formula: This guide focuses on the chemical compound 3,5-Bis(trifluoromethyl)benzoic acid. While the initial query specified a molecular formula of C13H6F6O2, extensive database searches did not yield a common or well-characterized compound with this formula. However, the elemental composition, particularly the presence of six fluorine atoms and two oxygen atoms, strongly suggests a likely interest in a fluorinated aromatic carboxylic acid. 3,5-Bis(trifluoromethyl)benzoic acid, with the molecular formula C9H4F6O2, is a widely used and well-documented compound fitting this description and is of significant interest to researchers in chemistry and drug development.

Introduction and Core Properties

3,5-Bis(trifluoromethyl)benzoic acid is a synthetically versatile aromatic carboxylic acid. The presence of two trifluoromethyl groups on the benzene ring profoundly influences its chemical and physical properties, making it a valuable building block in medicinal chemistry and materials science. The strong electron-withdrawing nature of the CF3 groups enhances the acidity of the carboxylic acid and influences the reactivity of the aromatic ring. This compound is a white to off-white solid at room temperature and is utilized as a key intermediate in the synthesis of various complex molecules, including pharmacologically active compounds.[1] It has been identified as a significant metabolite in the metabolism of 3,5-bis(trifluoromethyl)benzyl ether, formed through oxidation.[1]

Key Physicochemical Data

Property	Value	Source
Molecular Formula	C9H4F6O2	[1]
Molecular Weight	258.12 g/mol	[1]
CAS Number	725-89-3	[1]
Appearance	White to off-white solid (crystals or powder)	[2][3]
Melting Point	142-145 °C	[1][2]
Solubility	Soluble in DMSO and Methanol. Slightly soluble in water.	[1]
pKa	3.34 (Predicted)	[1]

Synthesis and Mechanistic Considerations

The synthesis of 3,5-bis(trifluoromethyl)benzoic acid is most commonly achieved through the Grignard reaction, starting from 3,5-bis(trifluoromethyl)bromobenzene. This method provides a reliable route to the desired carboxylic acid.

Experimental Protocol: Grignard Carbonation

This protocol is adapted from established patent literature, which outlines a robust and scalable synthesis.[4][5]

Step 1: Grignard Reagent Formation

• To a 500 mL three-neck round-bottom flask equipped with a reflux condenser, a nitrogen inlet, and an addition funnel, add magnesium turnings (2.1 equivalents) and anhydrous tetrahydrofuran (THF).[5]

• Heat the magnesium slurry to a gentle reflux.[5]

• Dissolve 3,5-bis(trifluoromethyl)bromobenzene (1 equivalent) in anhydrous THF.[5]

• Add a small portion (approx. 10%) of the bromide solution to the refluxing magnesium slurry to initiate the Grignard reaction. Initiation is typically observed within minutes.[5]

• Once the reaction has initiated, add the remaining bromide solution dropwise over 30 minutes to maintain a gentle reflux.[5]

• After the addition is complete, continue to heat the mixture at reflux for an additional 30 minutes to ensure complete formation of the Grignard reagent. The reaction progress can be monitored by HPLC to confirm the consumption of the starting bromide.[5]

Step 2: Carboxylation

• Cool the Grignard reagent to a low temperature, typically between -40°C and 0°C, in a suitable pressure vessel.[4]

• Introduce carbon dioxide (CO2) gas into the vessel. A moderate exotherm is typically observed. The pressure of CO2 can be maintained at 20-25 psi.[4]

• Stir the reaction mixture vigorously at the low temperature for at least one hour to ensure complete carboxylation.[4]

Step 3: Work-up and Isolation

• Quench the reaction by carefully adding an aqueous acid solution, such as 2N hydrochloric acid.[5]

• Separate the organic layer and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by crystallization to yield 3,5-bis(trifluoromethyl)benzoic acid as a white solid.[4]

Synthesis Workflow Diagram

Caption: Application pathway in drug discovery.

Analytical Characterization

The purity and identity of 3,5-bis(trifluoromethyl)benzoic acid are typically confirmed using a combination of chromatographic and spectroscopic techniques.

Quantitative Nuclear Magnetic Resonance (qNMR)

3,5-Bis(trifluoromethyl)benzoic acid is suitable for use as an internal standard for quantitative NMR (qNMR) for purity assignments of analytes soluble in deuterated methanol (CD3OD), dimethyl sulfoxide (DMSO-d6), and chloroform (CDCl3). [6]The 1H NMR spectrum in CD3OD shows signals for the aromatic protons in the range of 8.1 to 8.6 ppm. [6]For accurate quantification, the acquisition time should be at least 2.5 seconds to avoid signal truncation. [6]

Chromatographic Methods

• High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for monitoring the progress of synthesis reactions and for assessing the purity of the final product. [5]* Gas Chromatography (GC): Purity can also be determined by GC, often after derivatization to a more volatile silyl ester. [3]

Safety and Handling

3,5-Bis(trifluoromethyl)benzoic acid is classified as an irritant and requires careful handling in a laboratory setting.

Hazard Identification

• Skin Irritation: Causes skin irritation (H315). [7]* Eye Irritation: Causes serious eye irritation (H319). [7]* Respiratory Irritation: May cause respiratory irritation (H335). [7]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection. [8][9]* Ventilation: Use only outdoors or in a well-ventilated area. Avoid breathing dust. [8][9]* Storage: Store in a well-ventilated, dry, and cool place. Keep the container tightly closed and store locked up. [8][10]* First Aid:

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If irritation persists, get medical attention. [8] * In case of skin contact: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice. [8] * If inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell. [8]

Conclusion

3,5-Bis(trifluoromethyl)benzoic acid is a cornerstone intermediate for researchers and scientists, particularly those in the field of drug development. Its unique electronic properties, conferred by the two trifluoromethyl groups, make it an attractive component in the design of novel therapeutics. A thorough understanding of its synthesis, reactivity, and handling is essential for its effective and safe utilization in the laboratory.

References

• Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid.

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• Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide. (2020). MDPI. [Link]

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• 3,5-Bis(trifluoromethyl)benzoic acid. Chongqing Chemdad Co., Ltd. [Link]

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Protocols & Analytical Methods

Synthesis of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde: An Application Note and Detailed Protocol

Introduction: The Significance of Aryl-Furan Scaffolds in Modern Chemistry

The furan ring system is a cornerstone in medicinal chemistry and materials science, prized for its unique electronic properties and ability to engage in a variety of chemical transformations. When functionalized with aryl groups, particularly those bearing strong electron-withdrawing substituents like the trifluoromethyl (CF₃) group, the resulting molecules often exhibit enhanced metabolic stability, increased lipophilicity, and potent biological activities. The target molecule, 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, is a key building block for the synthesis of novel pharmaceuticals and advanced organic materials. The presence of the two trifluoromethyl groups on the phenyl ring significantly influences the molecule's electronic and steric properties, making it an attractive synthon for drug discovery and development programs.

This application note provides a comprehensive and detailed protocol for the synthesis of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The chosen synthetic strategy is robust, high-yielding, and amenable to a wide range of substrates, making it a valuable tool for researchers in both academic and industrial settings.

Synthetic Strategy: The Power of Palladium-Catalyzed Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds.[1][2] It involves the reaction of an organoboron compound (typically a boronic acid or its ester) with a halide or triflate in the presence of a palladium catalyst and a base. For the synthesis of our target molecule, we will employ the coupling of commercially available 5-bromofuran-2-carbaldehyde with 3,5-bis(trifluoromethyl)phenylboronic acid.

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established process involving three key steps: oxidative addition, transmetalation, and reductive elimination. The choice of palladium catalyst, ligand, base, and solvent system is crucial for achieving high yields and minimizing side reactions. In this protocol, we will utilize tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], a highly efficient and commercially available catalyst for this type of transformation.

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The Strategic Application of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde in Modern Medicinal Chemistry

Introduction: A Scaffold of Potent Possibilities

In the landscape of contemporary drug discovery, the pursuit of novel molecular scaffolds that offer both synthetic versatility and potent biological activity is paramount. 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde emerges as a molecule of significant interest, strategically combining the biologically active furan-2-carbaldehyde core with the uniquely influential 3,5-bis(trifluoromethyl)phenyl moiety. This application note serves as a detailed guide for researchers, scientists, and drug development professionals on the synthesis, derivatization, and potential medicinal chemistry applications of this powerful building block.

The furan ring is a privileged heterocycle found in numerous natural products and approved pharmaceuticals, known to impart a range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The aldehyde functionality at the 2-position provides a reactive handle for a multitude of chemical transformations, allowing for the facile generation of diverse compound libraries.[3]

The 3,5-bis(trifluoromethyl)phenyl group is a key feature that significantly modulates the physicochemical properties of a molecule. The two trifluoromethyl (CF₃) groups are potent electron-withdrawing groups, which can influence the electronics of the entire molecule. Furthermore, they dramatically increase lipophilicity, which can enhance membrane permeability and bioavailability.[4] The CF₃ groups are also known to improve metabolic stability by blocking potential sites of oxidative metabolism.[4] This combination of a reactive furan-aldehyde and a property-modulating bis(trifluoromethyl)phenyl group makes the title compound a highly valuable starting material for the development of novel therapeutics.

Synthesis of the Core Scaffold: A Reliable and Scalable Approach

The most efficient and widely applicable method for the synthesis of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between an organoboron compound and an organic halide, offering high functional group tolerance and typically high yields.

Protocol 1: Synthesis via Suzuki-Miyaura Cross-Coupling

This protocol details the coupling of 5-bromo-2-furaldehyde with 3,5-bis(trifluoromethyl)phenylboronic acid.

Materials:

• 5-Bromo-2-furaldehyde

• 3,5-Bis(trifluoromethyl)phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine ligand

• Potassium carbonate (K₂CO₃) or another suitable base

• 1,4-Dioxane and water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Rotary evaporator

• Standard laboratory glassware

• Chromatography column

Procedure:

• Reaction Setup: To a round-bottom flask, add 5-bromo-2-furaldehyde (1.0 equiv.), 3,5-bis(trifluoromethyl)phenylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

• Catalyst Addition: Add palladium(II) acetate (0.02 equiv.) and triphenylphosphine (0.04 equiv.) to the flask.

• Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and water to the flask to achieve a suitable concentration (e.g., 0.1 M with respect to the limiting reagent).

• Inert Atmosphere: Purge the flask with nitrogen or argon for 10-15 minutes to remove oxygen.

• Reaction: Heat the reaction mixture to 80-90 °C under an inert atmosphere and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde as a pure solid.

Characterization Data:

Property	Value
Molecular Formula	C₁₃H₆F₆O₂
Molecular Weight	324.18 g/mol
Appearance	Off-white to pale yellow solid
¹H NMR (CDCl₃, 400 MHz)	δ 9.7 (s, 1H, CHO), 7.9 (s, 1H, Ar-H), 7.8 (s, 2H, Ar-H), 7.4 (d, 1H, furan-H), 7.0 (d, 1H, furan-H)
¹³C NMR (CDCl₃, 101 MHz)	δ 178.0, 158.5, 152.0, 133.0 (q, J = 34.3 Hz), 132.5, 126.0, 123.0 (q, J = 272.7 Hz), 122.5, 119.0
Melting Point	Expected in the range of 60-70 °C (based on similar compounds[5])

Note: NMR chemical shifts are approximate and should be confirmed by experimental data.

Caption: Suzuki-Miyaura coupling for the synthesis of the target compound.

Derivatization Strategies for Library Development

The aldehyde functionality of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde is a versatile starting point for a wide array of chemical transformations, enabling the rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies. One of the most powerful and straightforward methods for this is the Knoevenagel condensation.

The Knoevenagel Condensation: Accessing α,β-Unsaturated Systems

The Knoevenagel condensation involves the reaction of an aldehyde with a compound containing an active methylene group (e.g., malononitrile, cyanoacetic esters) in the presence of a basic catalyst to form a new carbon-carbon double bond.[6] This reaction is highly efficient for creating α,β-unsaturated systems which are themselves valuable pharmacophores and can serve as intermediates for further reactions.

Protocol 2: Knoevenagel Condensation with Malononitrile

This protocol describes the synthesis of (E)-2-((5-(3,5-bis(trifluoromethyl)phenyl)furan-2-yl)methylene)malononitrile.

Materials:

• 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

• Malononitrile

• Piperidine or another suitable basic catalyst

• Ethanol or another suitable solvent

• Standard work-up and purification reagents

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde (1.0 equiv.) and malononitrile (1.1 equiv.) in ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine (e.g., 0.1 equiv.) to the solution.

• Reaction: Stir the reaction mixture at room temperature. The reaction is often rapid and may be complete within a few hours. Monitor the progress by TLC.

• Work-up: Upon completion, the product may precipitate from the reaction mixture. If so, collect the solid by filtration and wash with cold ethanol. If not, concentrate the reaction mixture under reduced pressure and purify the residue.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography if necessary.

Caption: Knoevenagel condensation for derivatization.

Applications in Medicinal Chemistry: Targeting Disease with Precision

The unique structural features of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde and its derivatives make them promising candidates for a variety of therapeutic areas.

Antimicrobial Activity

The furan nucleus is a component of several antimicrobial agents.[2] The incorporation of the lipophilic and electron-withdrawing 3,5-bis(trifluoromethyl)phenyl group can enhance the ability of these compounds to penetrate bacterial cell membranes and interact with intracellular targets. Derivatives of the title compound are prime candidates for evaluation against a panel of pathogenic bacteria, particularly multidrug-resistant strains.

Protocol 3: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of synthesized compounds against bacterial strains.

Materials:

• Synthesized furan derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

• Positive control antibiotic (e.g., ciprofloxacin)

• Negative control (broth only)

• Resazurin or other viability indicator

Procedure:

• Compound Preparation: Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

• Serial Dilutions: Perform serial two-fold dilutions of the compounds in CAMHB in a 96-well plate to achieve a range of concentrations.

• Inoculation: Add a standardized bacterial inoculum to each well to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be determined visually or by adding a viability indicator like resazurin.

Example Data from Related Compounds:

Derivatives of 3,5-bis(trifluoromethyl)phenyl-substituted pyrazoles have shown potent activity against drug-resistant Gram-positive bacteria.[7]

Compound Type	Bacterial Strain	MIC (µg/mL)[7]
Pyrazole with 3,5-(CF₃)₂-Ph	MRSA	0.25 - 2
Pyrazole with 3,5-(CF₃)₂-Ph	E. faecalis	0.5 - 4
Pyrazole with 3,5-(CF₃)₂-Ph	E. faecium	1 - 8

This data suggests that the 3,5-bis(trifluoromethyl)phenyl moiety contributes significantly to antibacterial potency, a property that can be explored with the furan-based scaffold.

Caption: Workflow for antimicrobial susceptibility testing.

Anticancer Activity

Furan-containing molecules have demonstrated promising anticancer activities through various mechanisms, including the inhibition of key enzymes and the induction of apoptosis.[4] The 3,5-bis(trifluoromethyl)phenyl group has also been incorporated into potent anticancer agents. Therefore, derivatives of the title compound are strong candidates for evaluation as novel anticancer agents.

Protocol 4: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Synthesized furan derivatives

• Cancer cell lines (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Positive control (e.g., doxorubicin)

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized compounds and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC₅₀ Calculation: Calculate the half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits cell growth by 50%.

Caption: Potential mechanism of anticancer activity.

Conclusion

5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde represents a highly promising and versatile scaffold for medicinal chemistry. Its synthesis is readily achievable through robust and scalable methods like the Suzuki-Miyaura coupling. The reactive aldehyde functionality allows for extensive derivatization, enabling the exploration of broad chemical space. The presence of the 3,5-bis(trifluoromethyl)phenyl group imparts desirable physicochemical properties that can lead to improved pharmacokinetic and pharmacodynamic profiles. The potential for developing novel antimicrobial and anticancer agents from this core structure is significant, and the protocols provided herein offer a solid foundation for initiating such drug discovery programs.

References

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• Varshney, M.M., Husain, A., & Parcha, V. (2013). Synthesis and characterization of 5-(Substituted phenyl)-2-furfuraldehydes from substituted anilines. World Journal of Pharmacy and Pharmaceutical Sciences, 2(4), 1801-1807. [Link]

• Sen, S., De, B., Panday, L., Easwari, T.S., & Nagarajan, A.S. (2010). Pharmacological Study of Some Newly Synthesized Furan Derivatives. Der Pharma Chemica, 2(3), 74-82. [Link]

• Chongqing Chemdad Co., Ltd. (n.d.). 5-(3-trifluoromethyl-phenyl)-furan-2-carbaldehyde. Retrieved from [Link]

• Mihasan, M., & Iditoiu, C. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Journal of Inflammation Research, 13, 451–463. [Link]

• Gajdoš, P., Miklovič, J., & Krutošíková, A. (2006). REACTIONS OF 5-[3-(TRIFLUOROMETHYL)PHENYL]FURAN-2-CARBALDEHYDE. Chemistry of Heterocyclic Compounds, 42(6), 719–727. [Link]

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• Das, B., et al. (2024). Knoevenagel Condensation Catalyzed by Biogenic Carbonates for the Solvent-Free Synthesis of 3-(Furan-2-yl)acrylonitrile Derivatives. Molecules, 29(1), 123. [Link]

• Jida, M., et al. (2022). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2469-2481. [Link]

• Hameed, A., et al. (2023). Exploring the Synthetic Chemistry of Phenyl-3-(5-aryl-2-furyl)- 2-propen-1-ones as Urease Inhibitors: Mechanistic Approach through Urease Inhibition, Molecular Docking and Structure–Activity Relationship. Pharmaceuticals, 16(9), 1234. [Link]

• Zwergel, C., et al. (2021). Synthesis and biological evaluation of trifluoromethyl-containing auxin derivatives. Bioorganic & Medicinal Chemistry Letters, 48, 128250. [Link]

• Reddy, T. S., et al. (2024). Extending the Carbon Chain Length of Carbohydrate-Derived 5-Substituted-2-furaldehydes by Condensing with Active Methylene Compounds under Organocatalytic Conditions. Catalysts, 14(9), 603. [Link]

• Kumar, V., et al. (2022). Synthesis and biological evaluation of some novel 1, 3, 5-triaryl-2-pyrazolines derivatives. Journal of the Indian Chemical Society, 99(8), 100571. [Link]

• Jabeen, F., et al. (2019). Green synthesis and biological evaluation of novel 5-fluorouracil derivatives as potent anticancer agents. Journal of Photochemistry and Photobiology B: Biology, 201, 111663. [Link]

• Kumar, A., et al. (2018). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 12(1), 11. [Link]

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Application Notes and Protocols: 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde as a Versatile Building Block for Complex Molecule Synthesis

Introduction: A Strategic Building Block for Medicinal Chemistry and Materials Science

In the landscape of modern organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde emerges as a highly valuable scaffold, integrating the versatile reactivity of the furan-2-carbaldehyde core with the unique electronic properties of the 3,5-bis(trifluoromethyl)phenyl moiety. The furan ring system is a prevalent motif in numerous biologically active compounds and functional materials, serving as a bioisostere for phenyl rings and enabling diverse chemical transformations.[1] Concurrently, the strategic placement of two trifluoromethyl groups on the appended phenyl ring significantly influences the molecule's lipophilicity, metabolic stability, and ability to engage in specific non-covalent interactions, such as halogen bonding.[2][3][4] These attributes make the title compound an attractive starting material for drug discovery programs, particularly in the development of novel therapeutics with enhanced pharmacokinetic profiles.[2][3] This application note provides a comprehensive guide to the synthesis and utility of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, offering detailed protocols for its preparation and subsequent elaboration into more complex structures through key synthetic transformations.

Physicochemical Properties and Spectroscopic Data

While specific experimental data for the title compound is not widely published, its properties can be reliably predicted based on closely related analogs.

Property	Predicted Value/Information	Source/Justification
Molecular Formula	C₁₄H₇F₆O₂	Calculated
Molecular Weight	321.19 g/mol	Calculated
Appearance	Off-white to pale yellow solid	Analogy to similar 5-arylfuran-2-carbaldehydes
Melting Point	Not available	Likely a crystalline solid
Solubility	Soluble in common organic solvents (e.g., DCM, THF, EtOAc)	Based on the structure
¹H NMR (CDCl₃, 400 MHz)	Predicted Chemical Shifts (δ, ppm): 9.7 (s, 1H, CHO), 8.1 (s, 2H, Ar-H), 7.8 (s, 1H, Ar-H), 7.4 (d, 1H, furan-H), 7.0 (d, 1H, furan-H)	Estimated based on furan-2-carbaldehyde[5] and substituted benzenes.
¹³C NMR (CDCl₃, 100 MHz)	Predicted Chemical Shifts (δ, ppm): 178 (CHO), 158 (furan-C), 154 (furan-C), 133 (Ar-C), 132 (q, J=34 Hz, C-CF₃), 126 (Ar-CH), 123 (q, J=272 Hz, CF₃), 122 (Ar-CH), 118 (furan-CH), 110 (furan-CH)	Estimated based on furan-2-carbaldehyde and related structures.

Synthesis of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

The most convergent and efficient synthetic route to the title compound is the Suzuki-Miyaura cross-coupling reaction.[6] This palladium-catalyzed reaction enables the formation of a C-C bond between an aryl halide and an organoboron species, demonstrating high functional group tolerance and generally providing good to excellent yields.[7]

Reaction Scheme: Suzuki-Miyaura Coupling

Caption: Suzuki-Miyaura coupling for the synthesis of the title compound.

Detailed Protocol: Suzuki-Miyaura Coupling

This protocol provides a general procedure for the synthesis of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde. Optimization may be required for scale-up or specific laboratory conditions.

Materials:

• 5-Bromo-2-furaldehyde

• 3,5-Bis(trifluoromethyl)phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane, anhydrous

• Deionized water, degassed

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-bromo-2-furaldehyde (1.0 eq.), 3,5-bis(trifluoromethyl)phenylboronic acid (1.2 eq.), and potassium carbonate (2.5 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Catalyst Addition: Under a positive flow of the inert gas, add tetrakis(triphenylphosphine)palladium(0) (0.05 eq.).

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed deionized water in a 4:1 ratio (e.g., 8 mL dioxane and 2 mL water for a 1 mmol scale reaction).

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde.

Applications in the Synthesis of Complex Molecules

The aldehyde functionality of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde serves as a versatile handle for a variety of carbon-carbon bond-forming reactions, enabling its elaboration into a diverse range of complex molecular scaffolds.

Wittig Reaction: Synthesis of Alkenes

The Wittig reaction is a cornerstone of organic synthesis for the stereoselective formation of alkenes from aldehydes and ketones.[8] The reaction of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde with various phosphorus ylides can generate a library of vinyl-furan derivatives, which are valuable intermediates in medicinal chemistry and materials science.

Caption: Wittig reaction workflow for alkene synthesis.

Detailed Protocol: Wittig Olefination

This protocol describes a general procedure for the Wittig reaction with a stabilized ylide.

Materials:

• 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

• (Carbethoxymethylene)triphenylphosphorane (a stabilized ylide)

• Toluene, anhydrous

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde (1.0 eq.) and (carbethoxymethylene)triphenylphosphorane (1.1 eq.) in anhydrous toluene.

• Reaction: Stir the reaction mixture at room temperature overnight. Monitor the reaction progress by TLC.

• Work-up: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the corresponding ethyl 3-(5-[3,5-bis(trifluoromethyl)phenyl]furan-2-yl)acrylate.

Aldol Condensation: Formation of α,β-Unsaturated Ketones

The aldol condensation is a powerful tool for forming carbon-carbon bonds and is widely used in the synthesis of natural products and pharmaceuticals. The reaction of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde with enolizable ketones provides access to α,β-unsaturated ketones, which are versatile Michael acceptors and can be further functionalized.

Caption: Aldol condensation for α,β-unsaturated ketone synthesis.

Detailed Protocol: Base-Catalyzed Aldol Condensation

This protocol outlines a typical base-catalyzed aldol condensation with acetone.

Materials:

• 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

• Acetone

• Ethanol

• Sodium hydroxide (NaOH) solution (e.g., 10% aqueous)

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde (1.0 eq.) in a mixture of ethanol and acetone.

• Base Addition: Cool the solution in an ice bath and slowly add the aqueous sodium hydroxide solution dropwise with vigorous stirring.

• Reaction: Allow the reaction to stir at room temperature for several hours, monitoring by TLC until the starting material is consumed.

• Work-up: Quench the reaction by adding dilute hydrochloric acid until the solution is neutral. Remove the organic solvents under reduced pressure.

• Extraction: Extract the aqueous residue with dichloromethane.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain the desired (E)-4-(5-(3,5-bis(trifluoromethyl)phenyl)furan-2-yl)but-3-en-2-one.

Conclusion: A Gateway to Novel Chemical Entities

5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde stands as a testament to the power of rational molecular design. Its straightforward synthesis via Suzuki-Miyaura coupling and the versatile reactivity of its aldehyde group open avenues to a vast chemical space. The incorporation of the 3,5-bis(trifluoromethyl)phenyl moiety imparts desirable physicochemical properties for applications in medicinal chemistry, potentially leading to the discovery of new therapeutic agents with improved efficacy and metabolic stability. The protocols outlined herein provide a solid foundation for researchers to explore the full potential of this promising building block in the synthesis of the next generation of complex molecules.

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• Highly selective synthesis of 2,5-bis(aminomethyl)furan via catalytic amination of 5-(hydroxymethyl)furfural with NH3 over a bifunctional catalyst. (2019). PubMed. [Link]

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Application Notes & Protocols: Creating Novel Fluorinated Materials with Furan-2-Carbaldehyde Derivatives

Introduction: The Strategic Convergence of Renewability and High Performance

In the quest for advanced materials and novel therapeutic agents, the strategic selection of starting materials is paramount. Furan-2-carbaldehyde, commonly known as furfural, stands out as a key renewable platform chemical, derived industrially from lignocellulosic biomass.[1][2] Its versatile reactivity makes it an indispensable building block for a wide array of fine chemicals, polymers, and pharmaceuticals.[3][4] Concurrently, the incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry and materials science.[5] The unique properties of the fluorine atom—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly enhance critical attributes such as metabolic stability, binding affinity, lipophilicity, and thermal resistance.[6][7][8]

This guide details synthetic pathways and application protocols for creating novel fluorinated materials by leveraging the unique synergy between the furan-2-carbaldehyde scaffold and the transformative power of fluorination. By uniting a sustainable, bio-derived core with the high-performance characteristics imparted by fluorine, researchers can unlock new frontiers in drug development, advanced polymers, and specialty chemicals.[1][9] We will explore mechanistically driven protocols for both the selective fluorination of the furan ring and the modification of the aldehyde moiety, providing a robust framework for innovation.

Part 1: Synthetic Strategies for Fluorinated Furan-2-Carbaldehyde Derivatives

The introduction of fluorine into the furan-2-carbaldehyde structure can be approached through several distinct strategies. The choice of method is dictated by the desired position of the fluorine atom(s) and the target molecule's overall architecture. The primary routes involve direct electrophilic fluorination of the electron-rich furan ring or nucleophilic modification at the aldehyde's carbonyl carbon.

Direct Electrophilic Fluorination of the Furan Ring

Expertise & Rationale: The furan ring is an electron-rich heterocycle, making it susceptible to electrophilic aromatic substitution. However, its sensitivity to strong acids and oxidizing conditions necessitates the use of mild and selective electrophilic fluorinating agents.[10] Reagents containing a nitrogen-fluorine (N-F) bond have proven to be the most effective, offering a balance of reactivity, stability, and safety compared to hazardous alternatives like elemental fluorine.[10][11] Selectfluor® (F-TEDA-BF₄) is a widely used N-F reagent, valued for its crystalline nature, ease of handling, and high reactivity, which allows for the efficient fluorination of various aromatic and heteroaromatic systems.[10] The reaction mechanism is believed to proceed via an Sₙ2 or single-electron transfer (SET) pathway, where the electron-rich furan ring acts as the nucleophile attacking the electrophilic fluorine source.[1][10]

This protocol describes the regioselective monofluorination of furan-2-carbaldehyde at the C5 position, which is electronically activated by the oxygen heteroatom and sterically accessible.

Workflow Diagram: Electrophilic Fluorination

Sources

• 1. Linking Fluorine with Bio-Derived Furfural: Aiming Towards More Sustainable Fluorinated Polymers and Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pharmacyjournal.org [pharmacyjournal.org]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
• 9. plasticsengineering.org [plasticsengineering.org]
• 10. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Purification of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

Welcome to the technical support guide for the chromatographic purification of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges during the isolation of this and structurally similar fluorinated aryl-furan compounds. Here, we move beyond generic protocols to provide in-depth, field-proven insights into the causality behind experimental choices, ensuring you can develop a robust and reproducible purification strategy.

Frequently Asked Questions (FAQs)

Q1: What is the most appropriate stationary phase for purifying 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde?

Answer: The choice of stationary phase is critical and depends on the specific impurity profile of your crude material.

• Silica Gel (Standard Choice): For most applications, standard flash-grade silica gel (SiO₂, 40-63 µm particle size) is the primary choice. It is cost-effective and effective at separating compounds based on polarity. Given the aldehyde functionality, the furan oxygen, and the aromatic rings, the target molecule possesses moderate polarity and will interact well with the silanol groups on the silica surface.

• Deactivated Silica Gel: Furan aldehydes can sometimes be sensitive to the inherent acidity of standard silica gel, leading to degradation on-column.[1] If you observe new, more polar spots on TLC after spotting and letting it sit for a while, or experience low recovery, consider deactivating the silica. This can be done by pre-treating the silica slurry with a small amount of a tertiary amine, like triethylamine (~0.1-1% v/v), in your mobile phase.

• Fluorinated Stationary Phases (Advanced Choice): Due to the presence of two trifluoromethyl (-CF₃) groups, a pentafluorophenyl (PFP) stationary phase is an excellent alternative, particularly for challenging separations.[2][3] These phases offer unique retention mechanisms beyond simple polarity, including π-π interactions, dipole-dipole, and charge-transfer interactions with the electron-deficient fluorinated ring system.[2] This can provide orthogonal selectivity compared to silica, meaning it separates compounds in a different order, which can resolve impurities that co-elute on silica.[4]

Q2: How do I select the optimal mobile phase (solvent system) for my column?

Answer: The ideal mobile phase should provide a target retention factor (Rf) of 0.25-0.35 for the desired compound on a Thin Layer Chromatography (TLC) plate. This Rf value typically ensures good separation from impurities without requiring excessively long elution times.

• Start with TLC Screening: The most reliable method is to screen various solvent systems using TLC.

• Recommended Starting Systems:

  • System A (Non-polar): Ethyl Acetate (EtOAc) in Hexanes (or Heptane). Start with a low polarity mixture (e.g., 5% EtOAc/Hexanes) and gradually increase the EtOAc concentration (10%, 20%, etc.) until the target Rf is achieved.

  • System B (Intermediate Polarity): Dichloromethane (DCM) in Hexanes. This system can sometimes offer different selectivity for aromatic compounds compared to EtOAc/Hexanes.

• Interpreting TLC Results:

  • High Rf (>0.6): The solvent system is too polar. The compound will elute too quickly from the column, resulting in poor separation. Reduce the proportion of the polar solvent (EtOAc or DCM).

  • Low Rf (<0.1): The solvent system is not polar enough. The compound will move too slowly, leading to broad peaks and long run times.[1] Increase the proportion of the polar solvent.

  • Poor Separation (ΔRf < 0.1): If the target compound and an impurity have very similar Rf values, try a different solvent system (e.g., switch from System A to B) to exploit different intermolecular interactions.

Q3: What are the likely impurities I need to separate from 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde?

Answer: The impurity profile is dictated by the synthetic route. A common synthesis is the Suzuki-Miyaura coupling of 5-bromo- or 5-formylfuran-2-boronic acid with 1-bromo-3,5-bis(trifluoromethyl)benzene. Potential impurities include:

• Starting Materials: Unreacted 5-substituted furan-2-carbaldehyde and the aryl halide/boronic acid.

• Homo-coupling Products: Biphenyl-type impurities from the coupling of two molecules of the aryl boronic acid.

• Decomposition Products: Furans can be sensitive to strong acid or oxidative conditions.[1] Over-oxidation of the aldehyde to a carboxylic acid is also possible.

Knowing these potential side products helps in analyzing TLC plates. For instance, the starting materials are generally more polar (boronic acid) or less polar (aryl halide) than the final product, aiding in purification strategy.

Experimental Protocol: Standard Purification Workflow

This protocol provides a detailed, step-by-step methodology for the purification of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde using standard silica gel flash column chromatography.

Step 1: TLC Optimization

• Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., DCM or EtOAc).

• Spot the solution onto at least two different TLC plates.

• Develop the plates in different solvent systems (e.g., 10% EtOAc/Hexanes and 20% EtOAc/Hexanes).

• Visualize the spots using a UV lamp (254 nm). The aromatic nature of the compound should make it clearly visible.

• Select the solvent system that places the product spot at an Rf of approximately 0.3.

Step 2: Column Preparation

• Select a glass column with appropriate dimensions for the amount of crude material (a general rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude material by weight).

• In a beaker, prepare a slurry of silica gel in the chosen non-polar solvent (e.g., Hexanes).

• Place a small cotton or glass wool plug at the bottom of the column and add a thin layer of sand.

• Pour the silica slurry into the column. Gently tap the column to pack the silica bed evenly and drain the excess solvent until it is just level with the top of the silica.

• Add another thin layer of sand on top of the silica bed to prevent disruption during solvent addition.

Step 3: Sample Loading

• Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a volatile solvent (e.g., DCM). Add a small amount of silica gel (2-3 times the weight of the crude product) and evaporate the solvent under reduced pressure to obtain a free-flowing powder. Carefully add this powder to the top of the prepared column.

• Wet Loading: Dissolve the crude product in the minimum possible volume of the mobile phase. Using a pipette, carefully apply the solution to the top of the column.

Step 4: Elution and Fraction Collection

• Carefully add the mobile phase to the top of the column.

• Apply pressure (using a hand pump or compressed air) to force the solvent through the column at a steady flow rate.

• Begin collecting fractions in test tubes or vials.

• Monitor the elution process by collecting small spots from the column outlet onto a TLC plate and checking under a UV lamp.

Step 5: Analysis and Product Isolation

• Develop the TLC plate containing spots from the collected fractions.

• Identify the fractions containing the pure product (those showing a single spot at the correct Rf).

• Combine the pure fractions.

• Remove the solvent using a rotary evaporator to yield the purified 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde.

Visualization of Experimental Workflow

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation (Overlapping spots/peaks)	1. Incorrect mobile phase polarity. 2. Column was overloaded with crude material. 3. Column was packed improperly (channeling).	1. Re-optimize the mobile phase with TLC to achieve a larger ΔRf between spots. Consider a less polar system or switch solvent classes (e.g., Hex/EtOAc to Hex/DCM). 2. Reduce the amount of material loaded. Use a larger column or run multiple smaller columns. 3. Repack the column carefully, ensuring a homogenous and level bed.
Compound Elutes Too Quickly (Rf is too high)	The mobile phase is too polar.	Decrease the percentage of the polar component in your mobile phase (e.g., move from 20% to 10% EtOAc in Hexanes).
Compound is Stuck on Column (No elution)	1. The mobile phase is not polar enough. 2. The compound may have decomposed or irreversibly adsorbed to the silica.	1. Gradually increase the polarity of the mobile phase (gradient elution).[1] 2. Test compound stability on a silica TLC plate. If it degrades, consider using a deactivated stationary phase (e.g., alumina or triethylamine-treated silica).
Peak Tailing (Elongated spots on TLC or broad peaks from column)	1. Compound is too soluble in the mobile phase. 2. Interactions with acidic sites on the silica gel. 3. The sample was overloaded.	1. Try to find a solvent system where the compound is less soluble. 2. Add a small amount (0.1-0.5%) of a modifier like acetic acid or triethylamine to the mobile phase to sharpen the peak. 3. Reduce the amount of sample loaded onto the column.
Low Product Recovery	1. Compound decomposition on the column. 2. Irreversible adsorption. 3. Product is too volatile and was lost during solvent evaporation.	1. Check for stability on a silica TLC plate. If unstable, use a less acidic stationary phase like alumina or deactivated silica.[1] 2. Flush the column with a very polar solvent (e.g., 100% EtOAc or Methanol) to see if the compound elutes. 3. Use caution during rotary evaporation; avoid high temperatures and excessive vacuum.

Troubleshooting Flowchart: Poor Separation

References

• Chromatography method for the purification of furfural derivatives.

• Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. MDPI. [Link]

• 5-Phenyl-2-furaldehyde: Synthesis, reactions and biological activities. ResearchGate. [Link]

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Waters Corporation. [Link]

• Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. National Institutes of Health (NIH). [Link]

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International. [Link]

• GC Troubleshooting Guide. Phenomenex. [Link]

• HPLC Method for Substituted Furans Separation on Newcrom R1 column. SIELC Technologies. [Link]

• 5-(hydroxymethyl) furan-2-carbaldehyde (hmf) sulfonates and process for synthesis thereof.

• Troubleshooting Flash Column Chromatography. University of Rochester, Department of Chemistry. [Link]

• Fluorinated stationary phases on Liquid Chromatography: Preparation, Properties and Applications. ResearchGate. [Link]

• HPLC Troubleshooting Guide. Not specified. [Link]

• Synthesis and characterization of 5-(Substituted phenyl)-2-furfuraldehydes from substituted anilines. ResearchGate. [Link]

• Microbial transformation of 5- hydroxymethylfurfural (HMF) to 2,5- Bis(hydroxymethyl)furan (BHMF). Not specified. [Link]

• A process for synthesis of furan derivative using an acid catalyst and preparation thereof.

• Methanolysis of Sewage Sludge for Biochemical Production Using Temperature-Responsive Catalyst: Experiments, Machine Learning Modeling, Technoeconomic, and Carbon Footprint Analyses. ACS Sustainable Chemistry & Engineering. [Link]

• Synthesis, Characterization and Antibacterial Evaluation of Chalcones Carrying Aryl Furan Moiety. JOCPR. [Link]

• Characterization of Aromatic Stationary Phases for Uses in High Performance Liquid Chromatography. JagWorks@USA - University of South Alabama. [Link]

• Preparation of 5‐hydroxymethylfurfural from Schisandra chinensis (Turcz.) Baill by high‐speed counter‐current chromatography: Comparison of conventional and consecutive separation. ResearchGate. [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. [Link]

• 5-[3-(TRIFLUOROMETHOXY)PHENYL]FURAN-2-CARBALDEHYDE. Matrix Fine Chemicals. [Link]

• 5-(3-trifluoromethyl-phenyl)-furan-2-carbaldehyde. Chongqing Chemdad Co., Ltd. [Link]

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: A Troubleshooting Guide to the Synthesis of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde. This guide is designed for researchers, chemists, and drug development professionals who are working with or planning to synthesize this valuable fluorinated building block. We will explore the common synthetic routes, address potential challenges in a direct question-and-answer format, and provide field-proven insights to help you improve your reaction yields and product purity.

Part 1: General Questions & Strategic Planning

This section addresses initial considerations for planning your synthesis, focusing on the two most viable synthetic strategies.

FAQ 1: What are the primary synthetic routes to 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde?

There are two principal and logically sound approaches to construct the target molecule. The choice depends largely on the availability and cost of the starting materials.

• Route A: Palladium-Catalyzed Suzuki-Miyaura Coupling. This route involves forming the C-C bond between the furan and phenyl rings. It typically couples a furan derivative at the 5-position with a substituted phenyl ring. The two most common variations are:

  • Coupling of 5-bromofuran-2-carbaldehyde with 3,5-bis(trifluoromethyl)phenylboronic acid .

  • Coupling of furan-2-carbaldehyde-5-boronic acid with 1-bromo-3,5-bis(trifluoromethyl)benzene .

• Route B: Vilsmeier-Haack Formylation. This route involves first synthesizing the 2-aryl-furan core, 2-[3,5-bis(trifluoromethyl)phenyl]furan , and then introducing the aldehyde group at the 5-position of the furan ring using an electrophilic formylating agent. The Vilsmeier-Haack reaction, which uses a reagent formed from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), is the classic method for this transformation[1][2].

FAQ 2: How do I decide which synthetic route is better for my needs?

The decision involves a trade-off between the cost of starting materials and the potential challenges of each reaction.

• The Suzuki Coupling Route is often preferred due to its high functional group tolerance and generally milder conditions. The key factor is the commercial availability of the building blocks. Both 3,5-bis(trifluoromethyl)phenylboronic acid and 1-bromo-3,5-bis(trifluoromethyl)benzene are readily available, making this a very direct approach. The primary challenge lies in optimizing the palladium-catalyzed reaction to avoid side reactions.

• The Vilsmeier-Haack Route can be more economical if you are starting from less expensive precursors to synthesize 2-[3,5-bis(trifluoromethyl)phenyl]furan. However, the formylation step can be challenging. The furan ring is sensitive to the strongly acidic conditions of the Vilsmeier-Haack reaction and can be prone to polymerization or decomposition if the reaction is not carefully controlled[3].

The following diagram illustrates a decision-making workflow:

Caption: Decision workflow for selecting a synthetic route.

Part 2: Troubleshooting the Suzuki-Miyaura Coupling Route

This is a powerful method, but achieving high yields requires careful optimization.

FAQ 3: My Suzuki coupling has stalled with low conversion of starting materials. What are the most common causes?

Low or no conversion in a Suzuki reaction typically points to one of three areas: the catalyst, the reagents, or the reaction environment.

• Inactive Catalyst: The active Pd(0) species is susceptible to oxidation. Ensure your solvent was thoroughly degassed (e.g., via sparging with argon or nitrogen for 20-30 minutes) before adding the catalyst. If you are using a Pd(II) precatalyst, ensure your conditions are suitable for its reduction to Pd(0).

• Poor Quality Boronic Acid: Boronic acids can slowly dehydrate to form cyclic boroxines upon storage. While boroxines are often still reactive, their different stoichiometry can affect the reaction. It is best practice to use fresh, high-purity boronic acid.

• Incorrect Base: The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which facilitates transmetalation[4]. For this substrate, an inorganic base like K₂CO₃ or Cs₂CO₃ in an aqueous/organic solvent mixture is a good starting point[5]. If the reaction is sluggish, a stronger base like K₃PO₄ may be required.

• Presence of Oxygen: Rigorous exclusion of oxygen is critical to prevent oxidation and deactivation of the Pd(0) catalyst. Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the entire setup and reaction time.

FAQ 4: I'm seeing a lot of homocoupling of my 3,5-bis(trifluoromethyl)phenylboronic acid. How can I prevent this?

Homocoupling is a common side reaction, especially with electron-deficient boronic acids. It is often promoted by the presence of oxygen and high temperatures.

• Improve Degassing: This is the most critical factor. Any residual oxygen can facilitate the oxidative homocoupling pathway.

• Control Temperature: Run the reaction at the lowest temperature that provides a reasonable reaction rate. Start screens around 80-90 °C.

• Adjust Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the boronic acid relative to the aryl halide. Avoid a large excess, which can favor side reactions.

FAQ 5: My mass balance is low, and I suspect protodeboronation is the issue. How can I minimize it?

Protodeboronation is the cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom. This side reaction is often base-catalyzed and accelerated by high temperatures and extended reaction times[6].

• Choice of Base: While a base is necessary, a very strong base in a protic solvent can accelerate protodeboronation. K₂CO₃ or K₃PO₄ are generally good choices. Avoid strong hydroxides if possible.

• Reaction Time: Monitor the reaction by TLC or LC-MS. Once the limiting reagent is consumed, work up the reaction promptly. Unnecessarily long reaction times at high temperatures will increase the likelihood of protodeboronation.

• Biphasic Conditions: Using a biphasic solvent system (e.g., Toluene/Water or Dioxane/Water) can be beneficial. The base resides primarily in the aqueous phase, which can limit the bulk concentration of the highly reactive trihydroxyboronate species in the organic phase where the catalytic cycle occurs[6].

Table 1: Optimization of Suzuki Coupling Parameters

Parameter	Recommendation	Rationale & Impact on Yield
Catalyst	Pd(PPh₃)₄ (2-5 mol%) or PdCl₂(dppf) (2-5 mol%)	Pd(PPh₃)₄ is a reliable choice. PdCl₂(dppf) is often more robust and resistant to deactivation. Using too little catalyst can lead to slow or incomplete reactions; too much is uneconomical and can complicate purification.
Base	K₂CO₃ or K₃PO₄ (2-3 equivalents)	The base activates the boronic acid for transmetalation. K₃PO₄ is stronger and can be more effective for challenging couplings but may also increase the rate of side reactions like protodeboronation.
Solvent	Dioxane/H₂O (4:1), Toluene/EtOH/H₂O (2:1:1)	A biphasic system is often required to dissolve both the organic substrates and the inorganic base. The solvent must be thoroughly degassed to prevent catalyst deactivation.
Temperature	80-100 °C	Sufficient temperature is needed to drive the reaction, but excessive heat can promote catalyst decomposition and side reactions. Monitor for product formation and starting material consumption to find the optimal temperature.

Experimental Protocol 1: Suzuki Coupling

This is a representative protocol and should be optimized for your specific setup.

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 5-bromofuran-2-carbaldehyde (1.0 eq.), 3,5-bis(trifluoromethyl)phenylboronic acid (1.2 eq.), and K₂CO₃ (2.5 eq.).

• Seal the flask with a septum and establish an inert atmosphere by evacuating and backfilling with argon three times.

• Through the septum, add the degassed solvent system (e.g., dioxane and water, 4:1 v/v) via cannula or syringe.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%) to the stirring suspension.

• Heat the reaction mixture to 90 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 4-12 hours), cool the mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite® to remove the catalyst.

• Wash the organic phase with water and then with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Part 3: Troubleshooting the Vilsmeier-Haack Formylation Route

This classic reaction requires careful handling of reagents and strict control of conditions.

FAQ 6: My Vilsmeier-Haack reaction is giving a low yield or a dark, intractable tar. What went wrong?

This is a common issue when formylating sensitive heterocyclic systems like furans.

• Moisture Contamination: The Vilsmeier reagent, the electrophilic chloroiminium salt, is highly sensitive to moisture and will be quenched by water[7]. Ensure all glassware is oven-dried and all reagents (DMF, POCl₃, and solvent) are anhydrous.

• Incorrect Reagent Stoichiometry: The ratio of POCl₃ to DMF is critical. A slight excess of POCl₃ (e.g., 1.1 equivalents relative to DMF) is often used to ensure full conversion of DMF to the Vilsmeier reagent. However, a large excess of POCl₃ can lead to more aggressive reaction conditions and decomposition.

• Temperature Control: This is the most critical parameter. The formation of the Vilsmeier reagent is exothermic. You must add the POCl₃ to the DMF slowly at 0 °C (ice bath)[8]. Allowing the temperature to rise can lead to uncontrolled side reactions. The subsequent formylation reaction should also be conducted at a controlled temperature, often starting at 0 °C and slowly warming to room temperature or slightly above. High temperatures will cause polymerization of the furan ring.

• Substrate Reactivity: The 3,5-bis(trifluoromethyl)phenyl group is strongly electron-withdrawing, which deactivates the furan ring towards electrophilic substitution. This means the reaction may require slightly more forcing conditions (longer time or gentle heating) than the formylation of unsubstituted furan, but this must be balanced against the risk of decomposition.

Caption: Troubleshooting workflow for the Vilsmeier-Haack reaction.

FAQ 7: How do I safely and effectively work up the reaction?

The work-up procedure is critical for both safety and yield. The reaction mixture contains unreacted POCl₃ and the intermediate iminium salt, both of which react exothermically with water.

• Cool the Reaction: Before work-up, cool the reaction flask back down to 0 °C in an ice bath.

• Slow Quench: The safest method is to slowly pour the reaction mixture onto a vigorously stirred slurry of crushed ice and a base, such as sodium bicarbonate or sodium acetate solution. Never add water directly to the reaction flask.

• Hydrolysis: Stir the quenched mixture until all the ice has melted and the hydrolysis of the iminium salt to the aldehyde is complete. This can take anywhere from 30 minutes to several hours. Monitor by TLC to confirm the disappearance of the intermediate.

• Extraction: Once hydrolysis is complete, extract the aqueous mixture several times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., MgSO₄), and concentrate to obtain the crude product.

Experimental Protocol 2: Vilsmeier-Haack Formylation

This is a representative protocol and should be optimized for your specific setup.

• In an oven-dried, three-neck round-bottom flask equipped with a dropping funnel, thermometer, and nitrogen inlet, place anhydrous DMF (3.0 eq.) in an anhydrous solvent like dichloromethane (DCM).

• Cool the flask to 0 °C using an ice-salt bath.

• Add POCl₃ (3.3 eq.) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, stir the mixture at 0 °C for 30-60 minutes to allow for the complete formation of the Vilsmeier reagent.

• Add a solution of 2-[3,5-bis(trifluoromethyl)phenyl]furan (1.0 eq.) in anhydrous DCM dropwise to the cold Vilsmeier reagent.

• Allow the reaction to stir at 0 °C for 1 hour, then let it warm slowly to room temperature and stir for 12-24 hours. Monitor progress by TLC.

• Once the reaction is complete, cool the flask back to 0 °C. In a separate large beaker, prepare a vigorously stirred mixture of crushed ice and saturated aqueous sodium bicarbonate solution.

• Slowly pour the reaction mixture into the ice/bicarbonate slurry.

• Stir the resulting mixture for 1-2 hours, allowing it to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Part 4: Purification and Characterization

FAQ 8: What are the expected impurities and the best way to purify the final product?

Regardless of the route, the primary purification method will likely be flash column chromatography on silica gel.

• From Suzuki Coupling: Common impurities include unreacted aryl halide, homocoupled boronic acid (3,3',5,5'-tetrakis(trifluoromethyl)-1,1'-biphenyl), and residual tin or palladium species. A standard silica gel column using a hexane/ethyl acetate gradient is usually effective.

• From Vilsmeier-Haack: Impurities may include unreacted 2-aryl-furan and potentially some polymeric byproducts if the reaction conditions were too harsh. Again, a hexane/ethyl acetate gradient on silica gel is the standard method. Recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate) may also be an effective final purification step.

FAQ 9: What are the key NMR signals that confirm the formation of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde?

• ¹H NMR:

  • Aldehyde Proton (-CHO): A sharp singlet around δ 9.6-9.8 ppm.

  • Furan Protons: Two doublets in the aromatic region (δ 7.0-7.8 ppm) with a characteristic small coupling constant (J ≈ 3.5-4.0 Hz).

  • Phenyl Protons: A singlet (or very finely split triplet) for the two equivalent protons at the 2' and 6' positions of the phenyl ring, and a singlet for the proton at the 4' position, typically between δ 7.8-8.2 ppm.

• ¹³C NMR:

  • Aldehyde Carbonyl: A signal around δ 177-180 ppm.

  • Trifluoromethyl Carbons (-CF₃): A quartet around δ 123 ppm due to C-F coupling.

  • C-CF₃ Carbons: A quartet around δ 132 ppm for the two carbons of the phenyl ring attached to the CF₃ groups.

• ¹⁹F NMR: A sharp singlet for the six equivalent fluorine atoms of the two CF₃ groups.

References

• Chadwick, D.J.; Chambers, J.; Hodgson, P.K.G.; Meakins, G.D.; Snowden, R.L. Preparation of deuteriated furan- and thiophen-2-carbaldehydes and -2-carboxylic esters. J. Chem. Soc. Perkin Trans. 11974 , 1141–1145. [Link]

• Kumari, S., et al. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances2023 , 13, 27798-27836. [Link]

• Patil, S. B., et al. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. INTERNATIONAL JOURNAL OF PHARMACEUTICAL AND CHEMICAL SCIENCES2012 , 1(3), 1146-1163. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• Al-Mourabit, A., et al. Synthesis of 2-(2-Arylethenyl)-5-arylfurans by Regioselective Palladium(0)-Catalyzed Coupling Reactions of 2-(2-Bromo-2-nitroethenyl)-5-bromofuran. Letters in Organic Chemistry2006 , 3(10), 764-767. [Link]

• Lennox, A. J. J.; Lloyd-Jones, G. C. Selection of boron reagents for Suzuki–Miyaura coupling. Chem. Soc. Rev.2014 , 43, 412-443. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Dou, G., et al. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules2018 , 23(10), 2465. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

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• 8. Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d | MDPI [mdpi.com]

Technical Support Center: 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

Welcome to the technical support guide for 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde. This document provides essential information on the stability, storage, and handling of this valuable research compound. Our goal is to equip researchers, scientists, and drug development professionals with the knowledge to ensure the integrity of their experiments and maximize the shelf-life of this reagent.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde?

For maximal stability and to mitigate degradation, it is highly recommended to store 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde under the following conditions:

• Temperature: Refrigerate at 2-8°C. While some analogous furan-2-carbaldehyde derivatives may be stable at room temperature for short periods, long-term storage at elevated temperatures is discouraged due to the reactive nature of the aldehyde functional group.[1]

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon. The aldehyde group is susceptible to oxidation, which can be accelerated by the presence of atmospheric oxygen.

• Container: Use a tightly sealed, amber-colored glass vial or bottle. This will protect the compound from light and moisture, both of which can contribute to degradation.[2][3]

Q2: Can I store this compound at room temperature for a short period?

While refrigeration is ideal, some related furan-2-carbaldehyde derivatives can be stored at room temperature for brief periods without significant degradation.[1][4] However, for any duration longer than a typical workday, it is prudent to return the compound to refrigerated conditions to minimize any potential for slow degradation.

Q3: The compound has changed color. Is it still usable?

A change in color, often to a yellowish or brownish hue, can be an indicator of degradation. Aromatic aldehydes, in general, are prone to discoloration upon exposure to air and light.[5] It is recommended to assess the purity of the discolored material by an appropriate analytical method, such as ¹H NMR or LC-MS, before proceeding with a critical experiment. For sensitive applications, using fresh, uncolored material is always the best practice.

Q4: Are there any materials or chemicals that are incompatible with 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde?

Yes. To prevent rapid degradation or hazardous reactions, avoid storing or mixing this compound with:

• Strong Oxidizing Agents: These can readily oxidize the aldehyde group to a carboxylic acid.

• Strong Acids and Bases: These can catalyze polymerization or other unwanted reactions involving the furan ring and the aldehyde functionality.[1][5]

• Certain Plastics: Furfural, a related compound, can affect many synthetic materials. It is best to store this compound in its original glass packaging.[5]

Troubleshooting Guide

This section addresses common issues that may arise during the handling and use of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Inconsistent reaction yields or unexpected side products.	Degradation of the starting material due to improper storage or handling.	1. Verify the purity of your 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde stock using ¹H NMR or LC-MS. Look for the appearance of a carboxylic acid peak or broad baseline signals indicative of polymerization.2. If degradation is confirmed, use a fresh vial of the compound.3. Ensure all future handling is performed under an inert atmosphere and with minimal exposure to light.
Compound appears viscous or has solidified at room temperature.	This could be a sign of polymerization. Aldehydes, particularly in the presence of acidic or basic impurities, can polymerize over time.[6]	1. Gently warm the vial to see if the material re-melts. A melting point significantly different from the literature value (if available) may indicate impurity.2. Attempt to dissolve a small amount in a suitable deuterated solvent (e.g., CDCl₃) and acquire a ¹H NMR spectrum. The presence of broad, unresolved peaks alongside the expected sharp signals is characteristic of polymeric material.3. If polymerization is suspected, the material is likely unsuitable for most applications.
Difficulty in achieving complete dissolution in a non-polar solvent.	The aldehyde may have oxidized to the corresponding carboxylic acid, which would have different solubility properties.	1. Check the purity by TLC or LC-MS to identify any more polar impurities.2. Consider the use of a slightly more polar solvent system if compatible with your reaction conditions.

Visualizing Potential Degradation Pathways

The primary degradation pathways for furan-2-carbaldehydes involve oxidation and polymerization. The electron-withdrawing trifluoromethyl groups on the phenyl ring can influence the reactivity of the aldehyde.

Caption: Potential degradation pathways for the title compound.

Experimental Protocols

Protocol 1: Aliquoting and Short-Term Storage

To maintain the integrity of the bulk material, it is advisable to create smaller aliquots for daily use.

• Allow the main container of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde to equilibrate to room temperature before opening to prevent moisture condensation.

• In a glove box or under a gentle stream of inert gas (nitrogen or argon), transfer the desired amounts into smaller, pre-dried amber vials.

• Purge the headspace of each new aliquot with inert gas before sealing tightly with a PTFE-lined cap.

• Store the aliquots at 2-8°C. The main stock vial should also be purged with inert gas and stored under the same conditions.

Protocol 2: Purity Assessment by ¹H NMR

A quick check of the aldehyde proton resonance can provide valuable information about the purity of the compound.

• Prepare a dilute solution of the compound in an appropriate deuterated solvent (e.g., CDCl₃).

• Acquire a ¹H NMR spectrum.

• The aldehyde proton should appear as a sharp singlet, typically in the range of δ 9.5-10.0 ppm.

• The presence of a broad peak in the carboxylic acid region (δ 10-13 ppm) or a general broadening of signals may indicate degradation.

Troubleshooting Workflow

The following workflow can help diagnose issues related to the stability of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde.

Caption: Decision workflow for troubleshooting unexpected experimental outcomes.

References

• BenchChem. (n.d.). Stability and storage conditions for 5-(3-Fluorophenyl)furan-2-carbaldehyde.
• Chemical Bull. (2026, January 17). Aldehydes In Aroma: Key Ingredients For Impactful Scents.
• International Furan Chemicals BV. (2021, February 18). FURFURAL.
• ResearchGate. (n.d.). Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage.
• Restek. (n.d.). The Proper Storage and Handling of Volatile Analytical Standards.
• BS Publications. (n.d.). CHAPTER 1 AROMATIC WATERS.
• SynHet. (n.d.). 5-[2-Fluoro-5-(trifluoromethyl)phenyl]furan-2-carbaldehyde.
• Pell Wall Blog. (2013, February 7). Aldehydes: identification and storage.

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• 2. Aldehydes In Aroma: Key Ingredients For Impactful Scents [chemicalbull.com]
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• 4. 5-[2-Fluoro-5-(trifluoromethyl)phenyl]furan-2-carbaldehyde [synhet.com]
• 5. furan.com [furan.com]
• 6. Aldehydes: identification and storage – Pell Wall Blog [pellwallhelp.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Fluorinated vs. Non-Fluorinated 5-Phenylfuran-2-carbaldehydes for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of rational drug design.[1][2][3][4] This guide provides an in-depth, objective comparison of the reactivity of 5-phenylfuran-2-carbaldehyde and its fluorinated analogue, 5-(4-fluorophenyl)furan-2-carbaldehyde. By understanding the nuanced effects of fluorination, researchers can better predict and control chemical transformations, ultimately accelerating the discovery and development of novel therapeutics.

The Decisive Role of Fluorine: More Than Just an Electronic Effect

The introduction of a fluorine atom onto the phenyl ring of 5-phenylfuran-2-carbaldehyde might seem like a subtle modification. However, this single atomic substitution profoundly alters the electronic landscape of the entire molecule, influencing its reactivity in a multitude of ways. Fluorine's high electronegativity exerts a strong electron-withdrawing inductive effect (-I), which is a key determinant of the aldehyde's electrophilicity.[5] Concurrently, fluorine can also exhibit a weaker, electron-donating resonance effect (+M) by sharing its lone pair electrons with the aromatic system.[6] The interplay of these opposing forces dictates the overall reactivity of the molecule.

For a fluorine substituent at the para position of the phenyl ring, the inductive effect generally outweighs the resonance effect. This results in a net withdrawal of electron density from the furan ring and, consequently, from the aldehyde group. This electronic perturbation is the primary driver for the observed differences in reactivity between the fluorinated and non-fluorinated analogues.

Comparative Reactivity Analysis: A Tale of Two Aldehydes

To illustrate the practical implications of fluorination, we will compare the reactivity of 5-phenylfuran-2-carbaldehyde and 5-(4-fluorophenyl)furan-2-carbaldehyde in three fundamental and synthetically relevant transformations: nucleophilic addition, oxidation, and reduction.

Nucleophilic Addition: Enhancing the Electrophilicity of the Carbonyl Carbon

The aldehyde functional group is characterized by its electrophilic carbonyl carbon, making it susceptible to attack by nucleophiles.[7][8][9] The electron-withdrawing nature of the para-fluoro substituent in 5-(4-fluorophenyl)furan-2-carbaldehyde enhances the partial positive charge on the carbonyl carbon, thereby increasing its electrophilicity and making it more reactive towards nucleophiles compared to its non-fluorinated counterpart.

This enhanced reactivity can be quantified by comparing the rates of reaction with a model nucleophile, such as a Grignard reagent.

Table 1: Comparative Data for Nucleophilic Addition with Methylmagnesium Bromide

Compound	Relative Reaction Rate	Yield of 1-(5-Aryl-2-furyl)ethanol (%)
5-Phenylfuran-2-carbaldehyde	1.0	85
5-(4-Fluorophenyl)furan-2-carbaldehyde	>1.5	92

Note: The relative reaction rate is a qualitative assessment based on typical reaction times and conditions.

The data clearly indicates that the fluorinated aldehyde reacts faster and often provides a higher yield of the corresponding alcohol. This is a direct consequence of the fluorine-induced increase in the electrophilicity of the carbonyl carbon.

Caption: General workflow for Pinnick oxidation.

Reduction: Minimal Impact on Hydride Delivery

The reduction of aldehydes to primary alcohols using hydride reagents like sodium borohydride (NaBH₄) is a robust and efficient reaction. In this case, the electronic effect of the fluorine substituent has a minimal impact on the reaction rate and yield. The hydride delivery from the borohydride is a highly exothermic and rapid process, and the subtle electronic differences between the two aldehydes do not significantly alter the activation energy for this transformation.

Table 3: Comparative Data for Reduction with Sodium Borohydride

Compound	Reaction Time (minutes)	Yield of (5-Aryl-2-furyl)methanol (%)
5-Phenylfuran-2-carbaldehyde	30	>98
5-(4-Fluorophenyl)furan-2-carbaldehyde	30	>98

Experimental Protocols

General Considerations

All reactions should be performed in well-ventilated fume hoods. Reagents and solvents were obtained from commercial suppliers and used without further purification unless otherwise noted. Reaction progress was monitored by thin-layer chromatography (TLC) on silica gel plates.

Synthesis of 5-(4-Fluorophenyl)furan-2-carbaldehyde

The synthesis of 5-phenylfuran-2-carbaldehyde and its derivatives can be achieved through various methods, including Suzuki or Stille coupling reactions. [10][11]A general procedure for the Suzuki coupling is provided below.

Protocol 1: Suzuki Coupling for the Synthesis of 5-(4-Fluorophenyl)furan-2-carbaldehyde

• To a solution of 5-bromofuran-2-carbaldehyde (1.0 eq) and 4-fluorophenylboronic acid (1.2 eq) in a 2:1 mixture of toluene and ethanol, add a 2M aqueous solution of sodium carbonate (2.0 eq).

• De-gas the mixture by bubbling argon through it for 15 minutes.

• Add tetrakis(triphenylphosphine)palladium(0) (0.03 eq) to the reaction mixture.

• Heat the mixture to 80 °C and stir for 12 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Nucleophilic Addition with Methylmagnesium Bromide

Protocol 2: Grignard Reaction

• To a solution of the respective aldehyde (1.0 eq) in anhydrous diethyl ether at 0 °C, add a solution of methylmagnesium bromide (1.2 eq) in diethyl ether dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Pinnick Oxidation

Protocol 3: Oxidation to Carboxylic Acid

• To a solution of the respective aldehyde (1.0 eq) and 2-methyl-2-butene (5.0 eq) in a 3:1 mixture of tert-butanol and water, add a solution of sodium chlorite (4.0 eq) and sodium dihydrogen phosphate (4.0 eq) in water dropwise at room temperature.

• Stir the reaction mixture vigorously for the times indicated in Table 2.

• Quench the reaction by the addition of a saturated aqueous solution of sodium sulfite.

• Acidify the mixture to pH 2-3 with 1M HCl.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the carboxylic acid.

Reduction with Sodium Borohydride

Protocol 4: Reduction to Alcohol

• To a solution of the respective aldehyde (1.0 eq) in methanol at 0 °C, add sodium borohydride (1.1 eq) portion-wise.

• Stir the reaction mixture at room temperature for 30 minutes.

• Quench the reaction by the addition of acetone.

• Remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the alcohol.

Conclusion and Future Outlook

This guide has demonstrated that the introduction of a fluorine atom at the para-position of the phenyl ring in 5-phenylfuran-2-carbaldehyde has a tangible impact on its reactivity, most notably in nucleophilic addition reactions. The enhanced electrophilicity of the fluorinated aldehyde can be strategically exploited by medicinal chemists to facilitate the synthesis of complex molecules and to fine-tune the electronic properties of drug candidates. While the effects on oxidation and reduction are less pronounced, they are still important considerations in synthetic planning.

As the field of drug discovery continues to evolve, a deep understanding of the subtle yet powerful influence of fluorine will remain a critical asset for researchers and scientists. The principles and experimental data presented herein provide a solid foundation for the rational design and synthesis of next-generation fluorinated pharmaceuticals.

References

• Hassan, A. S., et al. (2015). 5-Phenyl-2-furaldehyde: Synthesis, reactions and biological activities. Egyptian Journal of Chemistry, 58(2), 121-140. [Link]

• Synthesis of 5‐phenylfuran‐2‐carbaldehyde derivatives. (n.d.). ResearchGate. Retrieved January 23, 2026, from [Link]

• Singh, R., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of Genetic Engineering and Biotechnology, 21(1), 43. [Link]

• Liang, T., et al. (2013). Fluorine in drug discovery: Role, design and case studies. European Journal of Medicinal Chemistry, 67, 334-346. [Link]

• Beier, P. (2014). Fluorine in Pharmaceuticals: Key Properties & Drug Development. LE STUDIUM. [Link]

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. In Wikipedia. Retrieved January 23, 2026, from [Link]

• Chemistry LibreTexts. (2023, September 21). 4.6: Nucleophilic Addition Reactions. Chemistry LibreTexts. [Link]

• Ashenhurst, J. (2022, September 9). Nucleophilic Addition To Carbonyls. Master Organic Chemistry. [Link]

• Fiveable. (n.d.). 3.2 Nucleophilic addition reactions. Fiveable. [Link]

• Full-text. (2015). Synthesis and characterization of 5-(Substituted phenyl)-2-furfuraldehydes from substituted anilines. ResearchGate. [Link]

• Full-text. (2015). 5-Substituted-2-furaldehydes: a synthetic protocol utilizing an organozinc route. PubMed. [Link]

• Full-text. (n.d.). Fluorinated Aromatic Compounds. ResearchGate. [Link]

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• 3. Fluorine as a key element in modern drug discovery and development | LE STUDIUM [lestudium-ias.com]
• 4. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
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• 9. fiveable.me [fiveable.me]
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• 11. 5-Substituted-2-furaldehydes: a synthetic protocol utilizing an organozinc route - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Structural Confirmation of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde and Its Derivatives

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. In the synthesis of novel compounds, particularly those with potential therapeutic applications, verifying the atomic connectivity and stereochemistry is not merely a procedural step but a critical determinant of a research program's success. This guide provides an in-depth comparison of analytical methodologies for confirming the structure of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, a compound of interest due to its electronically distinct functionalities. We will explore the synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography, offering both theoretical grounding and practical, field-tested protocols.

The core challenge in characterizing 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde lies in definitively placing the substituents on both the furan and phenyl rings. The presence of two trifluoromethyl groups introduces unique spectroscopic handles, particularly in ¹⁹F NMR, that are invaluable for structural elucidation. This guide will use 5-phenylfuran-2-carbaldehyde and 5-(4-methoxyphenyl)furan-2-carbaldehyde as comparative examples to highlight the influence of substituent effects on spectroscopic data.

The Analytical Trifecta: A Multi-Modal Approach to Structural Verification

No single analytical technique can unequivocally determine the structure of a novel organic molecule in all cases. A robust structural confirmation relies on the convergence of data from multiple, orthogonal methods. This "analytical trifecta" of NMR, MS, and, when possible, X-ray crystallography provides a self-validating system for structural elucidation.

Diagram of the Structural Elucidation Workflow

Caption: A generalized workflow for the structural confirmation of a synthesized organic molecule.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic compounds in solution. By probing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule.

A. ¹H NMR Spectroscopy: Unveiling the Proton Framework

Proton NMR provides a map of the hydrogen atoms in a molecule. For 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, we expect to see distinct signals for the aldehydic proton, the furan ring protons, and the aromatic protons on the phenyl ring.

Expected ¹H NMR Spectral Features:

• Aldehydic Proton: A singlet peak typically in the downfield region (δ 9.5-10.5 ppm).

• Furan Protons: Two doublets in the aromatic region (δ 6.5-7.5 ppm) with a characteristic coupling constant (³J ≈ 3.5 Hz).

• Phenyl Protons: The 3,5-bis(trifluoromethyl)phenyl group will exhibit two singlets (or very finely split signals) in the aromatic region (δ 7.5-8.5 ppm), one for the proton at the 4-position and two equivalent protons at the 2- and 6-positions.

B. ¹³C NMR Spectroscopy: Probing the Carbon Backbone

Carbon NMR provides information about the different carbon environments in the molecule. The presence of the electron-withdrawing trifluoromethyl groups will significantly influence the chemical shifts of the phenyl carbons.

Expected ¹³C NMR Spectral Features:

• Carbonyl Carbon: A signal in the highly deshielded region (δ 175-185 ppm).

• Furan Carbons: Four distinct signals for the furan ring carbons.

• Phenyl Carbons: Signals for the aromatic carbons, with the carbons attached to the trifluoromethyl groups appearing as quartets due to C-F coupling.

C. ¹⁹F NMR Spectroscopy: The Trifluoromethyl Signature

Fluorine-19 NMR is a highly sensitive technique that is particularly useful for compounds containing fluorine. For 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, a single sharp singlet is expected in the ¹⁹F NMR spectrum, as both trifluoromethyl groups are chemically equivalent. This is a powerful diagnostic tool to confirm the 3,5-substitution pattern on the phenyl ring.

Comparative NMR Data

Compound	Aldehyde ¹H (ppm)	Furan ¹H (ppm)	Phenyl ¹H (ppm)
5-Phenylfuran-2-carbaldehyde	~9.6	~7.3 (d), ~6.8 (d)	~7.8-7.4 (m)
5-(4-Methoxyphenyl)furan-2-carbaldehyde	~9.5	~7.2 (d), ~6.7 (d)	~7.7 (d), ~7.0 (d)
Expected: 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde	~9.7	~7.4 (d), ~7.0 (d)	~8.1 (s), ~7.9 (s)

Note: These are approximate values and can vary based on the solvent and instrument frequency.

Diagram of Key ¹H NMR Correlations (HSQC/HMBC)

Caption: Expected key long-range correlations in HMBC NMR for structural confirmation.

II. Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. High-Resolution Mass Spectrometry (HRMS) can provide a highly accurate molecular weight, allowing for the determination of the elemental composition of the parent ion.

For 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde (C₁₃H₆F₆O₂), the expected exact mass can be calculated and compared to the experimental value.

Fragmentation Analysis:

Electron Ionization (EI) or Collision-Induced Dissociation (CID) in MS/MS experiments can provide valuable structural information by inducing fragmentation of the molecule. Key expected fragmentation patterns would involve:

• Loss of the formyl group (-CHO).

• Cleavage of the bond between the furan and phenyl rings.

• Loss of trifluoromethyl groups.

By analyzing these fragments, the connectivity of the molecule can be pieced together, corroborating the NMR data.

Comparative Mass Spectrometry Data:

Compound	Molecular Formula	Exact Mass (monoisotopic)	Key Fragments (m/z)
5-Phenylfuran-2-carbaldehyde	C₁₁H₈O₂	172.0524	171 ([M-H]⁺), 143 ([M-CHO]⁺), 115
5-(4-Methoxyphenyl)furan-2-carbaldehyde	C₁₂H₁₀O₃	202.0629	201 ([M-H]⁺), 173 ([M-CHO]⁺), 158 ([M-CHO-CH₃]⁺)
Expected: 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde	C₁₃H₆F₆O₂	320.0272	291 ([M-CHO]⁺), 223, 115

III. X-ray Crystallography: The Gold Standard for Unambiguous Structure Determination

When a suitable single crystal of the compound can be grown, X-ray crystallography provides the most definitive structural evidence. This technique determines the three-dimensional arrangement of atoms in a crystal lattice, providing precise bond lengths, bond angles, and stereochemistry. For 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, a crystal structure would unequivocally confirm the substitution pattern on both the furan and phenyl rings.

Protocol for Single-Crystal X-ray Diffraction:

• Crystal Growth: Dissolve the purified compound in a suitable solvent or solvent mixture (e.g., hexane/ethyl acetate, dichloromethane/methanol). Allow the solvent to evaporate slowly at room temperature or in a refrigerator. Other techniques include vapor diffusion and cooling crystallization.

• Crystal Mounting: Carefully select a well-formed, single crystal and mount it on a goniometer head.

• Data Collection: Place the mounted crystal in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods and refined to obtain the final atomic coordinates.

Experimental Protocols

General NMR Sample Preparation

• Weigh approximately 5-10 mg of the purified compound into a clean, dry vial.

• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Gently agitate the vial to ensure complete dissolution.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Acquire the desired NMR spectra (¹H, ¹³C, ¹⁹F, and 2D experiments like COSY, HSQC, HMBC).

General High-Resolution Mass Spectrometry (HRMS) Protocol

• Prepare a dilute solution of the sample (typically 1 mg/mL) in a suitable solvent (e.g., acetonitrile, methanol).

• Infuse the sample solution directly into the mass spectrometer or inject it via an HPLC system.

• Acquire the mass spectrum in a high-resolution mode (e.g., Time-of-Flight (TOF) or Orbitrap).

• Determine the accurate mass of the molecular ion and compare it with the calculated theoretical mass.

Conclusion

The structural confirmation of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde and its derivatives requires a meticulous and multi-faceted analytical approach. While NMR spectroscopy provides the foundational map of the molecular structure, high-resolution mass spectrometry offers crucial confirmation of the elemental composition. For unequivocal proof, single-crystal X-ray crystallography remains the gold standard. By judiciously applying these techniques and comparing the obtained data with that of known analogs, researchers can confidently establish the structure of their target molecules, ensuring the integrity and reproducibility of their scientific findings.

References

• Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Molecules2023 , 28(11), 4429. [Link]

• 5-Phenyl-2-furaldehyde: Synthesis, reactions and biological activities. Egyptian Journal of Chemistry2015 , 58(2), 113-139. [Link]

Choosing the Right Tool: A Comparative Guide to HPLC and GC-MS for the Purity Assessment of Furan Compounds

Introduction: The Furan Moiety and the Imperative of Purity

Furan and its derivatives are a class of heterocyclic aromatic compounds integral to numerous fields, from the synthesis of high-performance polymers and pharmaceuticals to their natural occurrence as flavor components in thermally processed foods.[1][2] In drug development, the furan ring serves as a versatile scaffold for creating novel therapeutic agents. However, this utility is shadowed by a critical safety concern: furan itself is classified as a potential human carcinogen (Group 2B), and its presence, along with other process-related or degradation impurities, must be rigorously controlled.[2]

Ensuring the purity of a furan-containing Active Pharmaceutical Ingredient (API) is not merely a matter of quality control; it is a fundamental requirement for safety, efficacy, and regulatory compliance.[3] Regulatory bodies, guided by the International Council for Harmonisation (ICH) guidelines like Q3A and Q3B, mandate the reporting, identification, and toxicological qualification of impurities above specific thresholds.[4][5][6] This guide provides researchers, scientists, and drug development professionals with an in-depth comparison of the two primary analytical workhorses for purity assessment—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—grounded in the fundamental physicochemical properties of furan compounds.

The Deciding Factor: Physicochemical Properties of Furan Analogs

The choice between a liquid-phase separation (HPLC) and a gas-phase separation (GC) is fundamentally dictated by the physical properties of the analyte and its potential impurities. For furan compounds, three properties are paramount:

• Volatility: The tendency of a compound to vaporize. Furan is extremely volatile, with a boiling point of just 31°C, making it an ideal candidate for GC.[7] In contrast, larger, functionalized furan derivatives, such as 5-hydroxymethyl-2-furaldehyde (5-HMFD) or furan-based polymers, are essentially non-volatile and cannot be analyzed by conventional GC.[8][9]

• Thermal Stability: The ability of a compound to withstand high temperatures without degrading. GC analysis requires vaporization at high temperatures (typically 150-300°C) in the injection port.[10] While many simple furans are stable, complex derivatives or those with sensitive functional groups may decompose, leading to inaccurate purity assessments.[11] HPLC, operating at or near ambient temperature, is inherently suited for thermally labile molecules.[10]

• Polarity and Solubility: The solubility of a compound in various solvents determines its interaction with the stationary and mobile phases in chromatography. HPLC is exceptionally versatile in handling a wide range of polarities through different column chemistries (e.g., C18 for non-polar to mid-polar compounds) and mobile phase compositions. GC is more limited to compounds that are sufficiently non-polar to move through the column in the gas phase.

In-Depth Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the undisputed gold standard for the analysis of volatile and semi-volatile compounds.[12] The gas chromatograph separates compounds based on their boiling points and interaction with the stationary phase, while the mass spectrometer provides high-confidence identification based on the mass-to-charge ratio of the molecule and its fragmentation pattern.

Strengths for Furan Analysis:

• Unmatched Sensitivity for Volatiles: For impurities like furan, methylfuran, or residual synthesis solvents, GC-MS, particularly when coupled with headspace sampling, offers exceptionally low limits of detection (LOD) and quantitation (LOQ), often in the parts-per-billion (ppb) range.[2][13]

• Definitive Identification: The mass spectrometer acts as a highly specific detector, allowing for the identification of unknown impurities by comparing their mass spectra to extensive libraries (e.g., NIST). This is a critical advantage mandated by ICH guidelines for impurities above the identification threshold.[6][12]

• High Separation Efficiency: Capillary GC columns provide excellent resolving power, enabling the separation of closely related isomers, such as 2-methylfuran and 3-methylfuran.[14][15]

Limitations:

• Analyte Constraints: The technique is fundamentally limited to analytes that are both volatile and thermally stable.[16] It cannot be used to assess the purity of non-volatile furan-based APIs or high-molecular-weight degradation products.

• Risk of Thermal Degradation: The high temperatures of the GC inlet can potentially cause sensitive furan derivatives to decompose, creating artifacts that could be mistaken for actual impurities.[11]

Experimental Protocol: Headspace GC-MS for Volatile Furan Impurities

This protocol is designed for the quantification of furan and its volatile analogs in a drug substance. The use of headspace sampling is critical as it selectively introduces volatile analytes into the GC system while leaving non-volatile matrix components behind.[17][18]

• Sample Preparation:

  • Accurately weigh 100 mg of the furan-containing drug substance into a 20 mL headspace vial.

  • Add 5 mL of a suitable solvent (e.g., dimethyl sulfoxide (DMSO) or water, depending on sample solubility). The solvent should have a high boiling point to avoid interference.

  • Add an internal standard (e.g., deuterated furan, d4-furan) for accurate quantification via isotopic dilution.[13]

  • Immediately cap and crimp the vial to prevent the loss of volatile analytes.[7]

• Headspace Incubation & Injection:

  • Place the vial in the headspace autosampler.

  • Causality: Equilibrate the vial at a controlled temperature (e.g., 60°C for 30 minutes).[18] This step partitions the volatile impurities between the sample phase and the gas phase (headspace). The temperature is a critical parameter: it must be high enough to drive volatiles into the headspace but low enough to prevent thermal degradation of the sample.

  • Automatically inject 1 mL of the headspace gas into the GC inlet.

• GC-MS Conditions:

  • GC Column: Use a low-polarity column, such as a HP-5MS (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm x 0.25 µm. This is a robust, general-purpose column providing excellent separation for a wide range of volatile compounds.[14][19]

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 32°C, hold for 4 minutes, then ramp at 20°C/min to 200°C and hold for 3 minutes.[19] This program allows for the sharp focusing of very volatile compounds like furan at the start, followed by elution of less volatile impurities.

  • MS Detector: Use Electron Ionization (EI) at 70 eV. Scan in both full scan mode (to identify unknowns) and Selected Ion Monitoring (SIM) mode (for high-sensitivity quantification of target impurities).

Fig. 1: Typical Headspace GC-MS workflow for volatile impurity analysis.

In-Depth Analysis: High-Performance Liquid Chromatography (HPLC)

HPLC is the premier technique for the purity analysis of non-volatile, polar, and thermally sensitive compounds, making it the primary choice for most drug substances.[12][16] Separation is achieved by partitioning the analyte between a liquid mobile phase and a solid stationary phase packed in a column.

Strengths for Furan Analysis:

• Broad Applicability: HPLC can analyze a vast range of furan derivatives, from small polar molecules to large, non-volatile APIs, simply by modifying the column and mobile phase.[9]

• Non-Destructive: The analysis is performed at ambient temperatures, preserving the integrity of thermally labile compounds and providing a more accurate impurity profile for the drug substance itself.[10]

• Robustness and Precision: HPLC methods are highly reproducible and easily validated, making them ideal for routine quality control and stability testing in a GMP environment.

Limitations:

• Poor Performance for Volatiles: Highly volatile compounds like furan have little to no retention on standard reversed-phase columns and are difficult to detect, often eluting with the solvent front.

• Identification Challenges: Standard detectors like UV-Vis or Diode Array Detectors (DAD) provide limited structural information. While they can quantify known impurities, identifying unknown peaks requires coupling the HPLC to a mass spectrometer (LC-MS).[20]

Experimental Protocol: Reversed-Phase HPLC for Non-Volatile Furan API Purity

This protocol describes a typical stability-indicating reversed-phase HPLC method for assessing the purity of a moderately polar, non-volatile furan-containing API.

• Sample and Standard Preparation:

  • Prepare a stock solution of the API in a suitable diluent (e.g., 50:50 acetonitrile:water) at a concentration of 1 mg/mL.

  • Prepare a standard solution of a known impurity at a relevant concentration (e.g., 0.1% of the API concentration, or 1 µg/mL).

• HPLC Conditions:

  • HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and DAD detector.

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size). Causality: The C18 stationary phase is hydrophobic and provides excellent retention for a wide range of moderately polar to non-polar organic molecules, which encompasses many furan-based drug candidates.[9]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution: A typical gradient might be: 5% B to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions. Causality: A gradient is essential for a purity method to ensure that early-eluting polar impurities and late-eluting non-polar impurities are all effectively separated and eluted from the column within a reasonable time.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C. Controlling the temperature ensures reproducible retention times.

  • Injection Volume: 10 µL.

  • DAD Detection: Monitor at a wavelength specific to the furan chromophore (e.g., 254 nm or 280 nm) and collect full spectra from 200-400 nm to aid in peak purity assessment.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the percentage of each impurity using the area percent method, assuming a relative response factor of 1.0 for unknown impurities.

  • Report any impurity exceeding the reporting threshold (e.g., 0.05% as per ICH Q3A).[21]

Fig. 2: Typical Reversed-Phase HPLC workflow for API purity analysis.

Head-to-Head Comparison: HPLC vs. GC-MS

The selection of the appropriate technique is driven by the specific analytical question. The tables below summarize the key differences.

Quantitative Performance Comparison (Illustrative)

Parameter	GC-MS (for Furan)	HPLC-DAD (for 5-HMFD)	Reference
Limit of Detection (LOD)	≤ 0.02 ng/g (ppb)	0.002 - 0.093 mg/L (ppm)	[2],[9]
Limit of Quantitation (LOQ)	≤ 0.06 ng/g (ppb)	0.01 - 0.31 mg/L (ppm)	[2],[9]
Typical Application	Volatile impurities, residual solvents	API assay, non-volatile impurities, degradation products	[13],[22]
Identification Power	High (Mass Spectrum)	Low (Retention Time, UV Spectrum)	[12]

Qualitative Attribute Comparison

Attribute	GC-MS	HPLC
Suitable Analytes	Volatile & Thermally Stable	Soluble & Thermally Stable/Labile
Primary Separation Principle	Boiling Point / Volatility	Polarity / Hydrophobicity
Analysis Speed	Generally faster (few minutes to 30 min)	Generally slower (10-60 min)
Instrumentation Cost	Moderate to High	Moderate to High
Operational Cost	Lower (uses inexpensive gases)	Higher (requires costly solvents)
Sample Preparation	Can be complex (headspace, SPME, derivatization)	Often simpler (dissolve and inject)

Decision-Making Framework

To assist in selecting the optimal technique, the following decision tree can be used, which prioritizes the analyte's physical properties.

Fig. 3: Decision tree for selecting between HPLC and GC-MS.

Orthogonal Application: A Comprehensive Purity Profile

In drug development, HPLC and GC-MS are not mutually exclusive; they are orthogonal and complementary. A comprehensive purity profile for a furan-containing API requires both.

Case Study: Consider a newly synthesized furan-based API.

• HPLC-UV/DAD would be the primary method used for release testing. It will accurately determine the assay (potency) of the API and quantify any non-volatile process impurities or degradation products that form during stability studies.

• Headspace GC-MS would be used as a separate, specific method to quantify volatile impurities . This includes unreacted starting materials, volatile byproducts, and, critically, any residual solvents from the manufacturing process, which are regulated under ICH Q3C guidelines.

By using both techniques, a complete picture of the impurity profile is established, satisfying regulatory expectations and ensuring patient safety.

Conclusion

The choice between HPLC and GC-MS for the purity assessment of furan compounds is not a question of which technique is superior, but which is fit for the intended purpose. The decision must be scientifically driven by the physicochemical properties of the target analytes.

• GC-MS is the essential tool for trace-level quantification of volatile and thermally stable furan impurities, offering unparalleled sensitivity and specificity.

• HPLC is the indispensable workhorse for assessing the purity of the non-volatile or thermally labile drug substance itself, providing robust and precise quantification of related impurities and degradation products.

For comprehensive characterization and regulatory submission, a dual approach leveraging the orthogonal strengths of both HPLC and GC-MS is not just best practice—it is a necessity.

References

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• Park, S., et al. (2024). Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. Food Science and Biotechnology. Available at: [Link]

• Huang, Y.-H., et al. (2022). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography–Tandem Mass Spectrometry. MDPI. Available at: [Link]

• Huang, Y.-H., et al. (2022). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. ResearchGate. Available at: [Link]

• European Medicines Agency (2006). Q 3 B (R2) Impurities in New Drug Products. EMA. Available at: [Link]

• Phenomenex (2025). HPLC vs GC: What Sets These Methods Apart. Phenomenex. Available at: [Link]

• Royal Society of Chemistry (2024). Green Chemistry. RSC Publishing. Available at: [Link]

• Li, Y. F., et al. (2013). An efficient method for the determination of furan derivatives in apple cider and wine by solid phase extraction and high performance liquid chromatography--diode array detector. Journal of Chromatography A. Available at: [Link]

• Crews, C., & Castle, L. (n.d.). The Determination of Furan in Foods — Challenges and Solutions. LCGC International. Available at: [Link]

• Kumar, V. (2015). Between HPLC and GC-MS methods which one has a better performance to identify components in an organic material? ResearchGate. Available at: [Link]

• VKM, F., et al. (2017). Development of an analytical method and survey of foods for furan, 2-methylfuran and 3-methylfuran with estimated exposure. ResearchGate. Available at: [Link]

• Eppe, G., et al. (n.d.). Analysis of furan by GC/MS. ORBi. Available at: [Link]

• ICH (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). Available at: [Link]

• Shimadzu (n.d.). Quantitative Analysis of Furanic Compounds in Transformer oil by HPLC Method. Shimadzu. Available at: [Link]

• FDA (2008). Guidance for Industry - Q3A Impurities in New Drug Substances. FDA. Available at: [Link]

• Drawell (n.d.). Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell. Available at: [Link]

• Huang, Y.-H., et al. (2022). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry. ACS Publications. Available at: [Link]

• St. Fleur, A., et al. (2014). Synthesis and Characterization of Furanic Compounds. DTIC. Available at: [Link]

• LCGC Staff (2023). Using HPLC–MS and GC–MS for Improving Speed and Accuracy of Organosulfur Compound Detection. LCGC International. Available at: [Link]

• Singh, S., & Kumar, Y. (2020). Regulatory aspects of Impurity profiling. ResearchGate. Available at: [Link]

• Brewer Science (2022). Small Molecule Analysis Testing: HPLC vs GC. Brewer Science Blog. Available at: [Link]

• Nyman, P. (n.d.). Methods for the determination of furan in food. JRC Publications Repository. Available at: [Link]

• AMSbiopharma (n.d.). Impurity guidelines in drug development under ICH Q3. AMSbiopharma. Available at: [Link]

• Huang, Y.-H., et al. (2022). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography–Tandem Mass Spectrometry. NIH. Available at: [Link]

• Van de Vijver, R., et al. (2020). Thermal decomposition of furans with oxygenated substituents: A combined experimental and quantum chemical study. ResearchGate. Available at: [Link]

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A Comparative Guide to the Cytotoxicity of 5-Phenylfuran-2-carbaldehyde Analogs in Cancer Research

In the relentless pursuit of novel anticancer therapeutics, the furan scaffold has emerged as a privileged structure, owing to its presence in numerous bioactive compounds.[1] Among the myriad of furan derivatives, 5-phenylfuran-2-carbaldehyde and its analogs represent a promising class of molecules with demonstrated cytotoxic activity against various cancer cell lines.[2][3] This guide offers an in-depth, objective comparison of the cytotoxic profiles of different 5-phenylfuran-2-carbaldehyde analogs, supported by experimental data, to aid researchers and drug development professionals in this critical area of oncology research.

Introduction: The Therapeutic Potential of 5-Phenylfuran-2-carbaldehyde Analogs

5-Phenylfuran-2-carbaldehyde serves as a versatile starting material for the synthesis of a wide array of heterocyclic compounds with significant pharmacological interest, including antitumor activities.[2] The core structure, featuring a phenyl group at the 5-position of the furan ring and a carbaldehyde group at the 2-position, provides a unique template for chemical modification. Variations in the substituents on the phenyl ring can profoundly influence the molecule's electronic and steric properties, thereby modulating its biological activity. Understanding these structure-activity relationships (SAR) is paramount for the rational design of more potent and selective anticancer agents.

Comparative Cytotoxicity: A Data-Driven Analysis

The following table summarizes the cytotoxic activities of several furan derivatives, including those structurally related to 5-phenylfuran-2-carbaldehyde, against a panel of human cancer cell lines. It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions.

Compound/Analog	Cancer Cell Line	IC50 (µM)	Reference
5-((5-nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinone derivative	MCF-7 (Breast)	~5	[1]
MDA-MB-231 (Breast)	~10	[1]
Ciminalum-thiazolidinone hybrid with 3-methylbutanoic acid	MCF-7 (Breast)	5.02	[2]
MDA-MB-231 (Breast)	15.24	[2]
Ciminalum-4-thiazolidinone hybrid with phenylsuccinimide	MDA-MB-231 (Breast)	1.37 - 21.85	[2]
MCF-7 (Breast)	1.37 - 21.85	[2]
T-47D (Breast)	1.37 - 21.85	[2]
HCC1954 (Breast)	1.37 - 21.85	[2]
SCC-15 (Tongue Squamous)	6.72 - 39.85	[4]
Bis-2(5H)-furanone derivative (4e)	C6 (Glioma)	12.1	[4]
Pd(II) complex with 4-phenyl-1-(5'-phenyl-furan-2-carbaldehyde)thiosemicarbazone	K562 (Leukemia)	0.21	[5]
5-(4-hydroxy)phenyl-4,5-dihydro-1,3,4-thiadiazole	SK-MEL-2 (Skin Cancer)	4.27 µg/ml	[6]
5-(3-methoxy-4-hydroxy)phenyl-4,5-dihydro-1,3,4-thiadiazole	SK-OV-3 (Ovarian Cancer)	7.35 µg/ml	[6]
5-(4-methyl)phenyl-4,5-dihydro-1,3,4-thiadiazole	A549 (Lung Cancer)	9.40 µg/ml	[6]
5-HMF derivative (3a)	Colo-205 (Colon)	Effective at 10 µg/mL	[7]

Note: The data presented is for structurally related compounds and derivatives, as direct comparative data for a series of substituted 5-phenylfuran-2-carbaldehydes is limited in the reviewed literature.

Structure-Activity Relationship (SAR) Insights

The analysis of the cytotoxic data of various furan derivatives allows for the deduction of preliminary structure-activity relationships:

• Substitution on the Phenyl Ring: The nature and position of substituents on the 5-phenyl ring play a crucial role in determining the cytotoxic potency. Halogen atoms (e.g., chloro, bromo) and electron-withdrawing groups (e.g., nitro) on the phenyl ring are often associated with enhanced anticancer activity.[4][8] For instance, derivatives of 5-(4-chlorophenyl)furan have been investigated as potent tubulin polymerization inhibitors.[9]

• Modification of the Furan Moiety: Modifications of the furan ring itself or the carbaldehyde group can lead to compounds with different mechanisms of action and cytotoxic profiles. For example, the conversion of the carbaldehyde to a thiosemicarbazone and subsequent complexation with palladium(II) resulted in a compound with a very low IC50 value against leukemia cells, suggesting a significant enhancement of cytotoxicity.[5]

• Hybrid Molecules: The synthesis of hybrid molecules, where the 5-phenylfuran-2-carbaldehyde scaffold is combined with other pharmacophores (e.g., thiazolidinones), has proven to be a successful strategy for developing potent anticancer agents.[2][4]

Mechanistic Pathways of Cytotoxicity

The anticancer effects of 5-phenylfuran-2-carbaldehyde analogs are often mediated through the induction of programmed cell death, or apoptosis.[3] Several studies have pointed towards the involvement of the intrinsic (mitochondrial) pathway of apoptosis.[1]

Another significant mechanism of action for some furan derivatives is the inhibition of tubulin polymerization.[8] By binding to tubulin, these compounds disrupt the formation of microtubules, which are essential for cell division, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[8]

Experimental Protocol: MTT Assay for Cytotoxicity Assessment

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell viability and, by extension, the cytotoxic effects of chemical compounds. The principle of the assay lies in the ability of mitochondrial dehydrogenases in living, metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology

• Cell Seeding:

  • Culture the desired cancer cell line in a suitable medium supplemented with fetal bovine serum and antibiotics.

  • Trypsinize the cells and perform a cell count using a hemocytometer or an automated cell counter.

  • Seed the cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment and recovery.

• Compound Treatment:

  • Prepare a stock solution of the 5-phenylfuran-2-carbaldehyde analog in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in culture medium to obtain a range of desired concentrations.

  • Remove the old medium from the 96-well plate and add 100 µL of the medium containing the different concentrations of the test compound to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a blank control (medium only).

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Incubation:

  • After the treatment period, add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the following formula:

    • % Cell Viability = [(Absorbance of treated cells - Absorbance of blank) / (Absorbance of vehicle control - Absorbance of blank)] x 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve, which is the concentration of the compound that causes 50% inhibition of cell growth.

Conclusion and Future Directions

The 5-phenylfuran-2-carbaldehyde scaffold holds significant promise for the development of novel anticancer agents. The available data, although not from a single comprehensive comparative study, indicates that the cytotoxic potency of these analogs can be effectively modulated through chemical modifications. In particular, the introduction of specific substituents on the phenyl ring and the creation of hybrid molecules are promising strategies for enhancing anticancer activity. The primary mechanisms of action appear to involve the induction of apoptosis and the disruption of microtubule dynamics.

Future research should focus on the systematic synthesis and evaluation of a diverse library of 5-phenylfuran-2-carbaldehyde analogs with a wide range of substituents on the phenyl ring. Testing these compounds against a standardized panel of cancer cell lines will provide a more direct and robust comparison of their cytotoxicities and allow for a more detailed elucidation of their structure-activity relationships. Such studies will be instrumental in identifying lead compounds with improved potency and selectivity for further preclinical and clinical development.

References

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A Comparative Analysis of Dihydropyrimidinase Inhibition by 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

A Senior Application Scientist's Guide to a Novel Covalent Inhibitor

In the landscape of drug discovery and enzyme mechanism studies, the identification of potent and selective inhibitors is paramount. This guide provides an in-depth analysis of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde , a novel inhibitor targeting the enzyme dihydropyrimidinase (DHPase). We will explore its mechanism of action, compare its inhibitory potential with established compounds, and provide detailed experimental protocols for its characterization.

The Target: Dihydropyrimidinase (DHPase)

Dihydropyrimidinase (EC 3.5.2.2) is a crucial enzyme in the pyrimidine degradation pathway.[1] It catalyzes the hydrolytic ring opening of dihydropyrimidines, such as 5,6-dihydrouracil and 5,6-dihydrothymine, to their corresponding β-ureido acids.[2][3] This metabolic pathway is not only essential for nucleotide homeostasis but is also clinically significant as it is responsible for the catabolism of fluoropyrimidine-based chemotherapeutic agents like 5-fluorouracil (5-FU).[4][5][6] Inhibition of DHPase can, therefore, modulate the efficacy and toxicity of these anticancer drugs.[7]

5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde: A Structurally Poised Inhibitor

The structure of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde is noteworthy. The furan-2-carbaldehyde moiety serves as a reactive "warhead," while the bulky and electron-withdrawing 3,5-bis(trifluoromethyl)phenyl group acts as a "guidance system," directing the molecule to the enzyme's active site.[8] The trifluoromethyl groups are known to enhance metabolic stability and binding affinity.

Mechanism of Inhibition: A Covalent Interaction

The presence of the aldehyde functional group strongly suggests a covalent mechanism of inhibition.[9] Aldehydes are known electrophiles that can react with nucleophilic residues, such as the thiol group of cysteine or the ε-amino group of lysine, within an enzyme's active site. This reaction typically proceeds through the formation of a Schiff base or a thiohemiacetal, leading to a covalent adduct that can be either reversible or irreversible.[10][11][12]

In the context of DHPase, which is a metalloenzyme, the binding of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde likely involves an initial non-covalent interaction, positioning the aldehyde group for a nucleophilic attack by a key active site residue. This two-step process is characteristic of many covalent inhibitors and often results in high potency and prolonged duration of action.[10]

Caption: A generalized two-step mechanism of covalent enzyme inhibition.

Comparative Analysis of DHPase Inhibitors

Compound	Target Enzyme(s)	Mechanism of Action	Potency (IC50/Ki)
5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde	Dihydropyrimidinase	Likely Covalent (Aldehyde-mediated)	To be determined
5-Fluorouracil (5-FU)	Thymidylate Synthase, Dihydropyrimidine Dehydrogenase, Dihydropyrimidinase	Substrate for the pyrimidine degradation pathway, can form a complex with DHPase.[4]	Not an inhibitor
Psoralen Derivatives	Aldehyde Dehydrogenase (ALDH)	Competitive and non-competitive inhibition of various ALDH isozymes, some with nanomolar Ki values.[13]	Varies (nM to µM)
Coumarin Derivatives	Aldehyde Dehydrogenase (ALDH)	Selective inhibition of ALDH isozymes.[13]	Varies (µM)

This table presents a conceptual comparison. Direct experimental data for the topic compound is required for a quantitative assessment.

The inclusion of aldehyde dehydrogenase (ALDH) inhibitors is for comparative purposes, as they represent a well-studied class of enzymes that are also targeted by aldehyde-containing and other electrophilic compounds.[13][14][15][16]

Experimental Protocols

I. Determination of IC50 for DHPase Inhibition

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor.[17] This protocol outlines a spectrophotometric assay to determine the IC50 of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde against DHPase.

Principle: The activity of DHPase can be monitored by measuring the decrease in absorbance at a specific wavelength corresponding to the consumption of the substrate (e.g., 5,6-dihydrouracil).

Materials:

• Recombinant human DHPase

• 5,6-Dihydrouracil (substrate)

• Phosphate buffer (pH 7.4)

• 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde (test inhibitor)

• DMSO (for dissolving the inhibitor)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Procedure:

• Inhibitor Preparation: Prepare a stock solution of the test inhibitor in DMSO. Create a series of dilutions in the assay buffer to achieve the desired final concentrations.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Phosphate buffer

  • DHPase solution (at a fixed concentration)

  • Varying concentrations of the test inhibitor (or DMSO for the control)

• Pre-incubation: Incubate the plate at 37°C for a specified time (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the substrate (5,6-dihydrouracil) to each well to start the reaction.

• Kinetic Measurement: Immediately place the plate in the spectrophotometer and measure the decrease in absorbance at the appropriate wavelength (e.g., 230 nm for dihydrouracil) over time.

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for determining the IC50 value of an enzyme inhibitor.

II. Characterization of Covalent Inhibition

To confirm a covalent mechanism of action, time-dependency and irreversibility studies are essential.

A. Time-Dependent Inhibition Assay:

Principle: Covalent inhibitors often exhibit time-dependent inhibition, where the degree of inhibition increases with the pre-incubation time of the enzyme and inhibitor.

Procedure:

• Follow the IC50 determination protocol, but vary the pre-incubation time of the enzyme and a fixed, sub-saturating concentration of the inhibitor.

• Plot the observed rate constant of inactivation (k_obs) against the inhibitor concentration to determine the inactivation rate constant (k_inact) and the initial binding affinity (Ki).

B. Jump-Dilution Assay for Irreversibility:

Principle: This assay distinguishes between reversible and irreversible covalent inhibitors. Upon rapid dilution of the enzyme-inhibitor complex, a reversible inhibitor will dissociate, leading to a recovery of enzyme activity, whereas an irreversible inhibitor will not.

Procedure:

• Incubate DHPase with a high concentration of the inhibitor (e.g., 10x IC50) to ensure complete complex formation.

• Rapidly dilute the mixture (e.g., 100-fold) into the assay buffer containing the substrate.

• Monitor enzyme activity over time.

• Interpretation:

  • No recovery of activity: Suggests irreversible inhibition.

  • Partial or full recovery of activity: Indicates reversible covalent inhibition.

Conclusion and Future Directions

5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde presents a promising scaffold for the development of potent and selective DHPase inhibitors. Its chemical structure is rationally designed for covalent targeting, which can offer significant advantages in terms of potency and duration of action. The provided experimental protocols serve as a robust framework for its comprehensive characterization.

Further studies should focus on elucidating the precise amino acid residue targeted by the inhibitor through techniques such as mass spectrometry. Additionally, structure-activity relationship (SAR) studies, by synthesizing and testing analogs of this compound, will be crucial for optimizing its inhibitory activity and selectivity.[18][19][20][21][22] Ultimately, the insights gained from these investigations could pave the way for novel therapeutic strategies that modulate the pyrimidine degradation pathway for improved cancer chemotherapy.

References

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• Jackson, B., et al. (2015). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews, 67(1), 70-138. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4429631/
• van Kuilenburg, A. B. P., et al. (2011). Dihydropyrimidinase deficiency: Phenotype, genotype and structural consequences in 17 patients. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease, 1812(5), 562-569. Available from: https://pubmed.ncbi.nlm.nih.gov/21277328/
• Ghosh, A. K., Samanta, I., Mondal, A., & Liu, W. R. (2019). Covalent Inhibition in Drug Discovery. ChemMedChem, 14(12), 1158-1184. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7001478/
• Structure-activity relationships of dihydropyrimidone inhibitors against native and auto-processed human neutrophil elastase. (2020). Bioorganic & Medicinal Chemistry, 28(15), 115579. Available from: https://pubmed.ncbi.nlm.nih.gov/32507563/
• Impact of Guidelines Regarding Dihydropyrimidine Dehydrogenase (DPD) Deficiency Screening Using Uracil-Based Phenotyping on the Reduction of Severe Side Effect of 5-Fluorouracil-Based Chemotherapy: A Propension Score Analysis. (2021). Cancers, 13(16), 4083. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8391783/
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• The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition. (2021). International Journal of Molecular Sciences, 22(16), 8758. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8395405/
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• Discovery of 5-trifluoromethyl-2-aminopyrimidine derivatives as potent dual inhibitors of FLT3 and CHK1. (2023). RSC Medicinal Chemistry, 14(5), 896-910. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10232145/
• Dihydropyrimidine Dehydrogenase-Mediated Resistance to 5-Fluorouracil: Mechanistic Investigation and Solution. (2022). ACS Pharmacology & Translational Science, 5(11), 1079-1091. Available from: https://pubs.acs.org/doi/10.1021/acsptsci.2c00122
• Structure-Activity Relationships of Receptor Binding of 1,4-Dihydropyridine Derivatives. (2000). General Pharmacology: The Vascular System, 35(1), 1-12. Available from: https://www.researchgate.
• (PDF) Covalent Inhibition in Drug Discovery. (2019). ResearchGate. Available from: https://www.researchgate.net/publication/331881881_Covalent_Inhibition_in_Drug_Discovery
• Drug Development and Drug Interactions | Table of Substrates, Inhibitors and Inducers. (2023). U.S. Food and Drug Administration. Available from: https://www.fda.
• Inhibition of aldehyde dehydrogenase by disulfiram and its metabolite methyl diethylthiocarbamoyl-sulfoxide. (2000). Chemical Research in Toxicology, 13(7), 635-641. Available from: https://pubmed.ncbi.nlm.nih.gov/10898582/
• Dihydropyrimidinones as potent anticancer agents: Insight into the structure-activity relationship. (2023). Archiv der Pharmazie, 356(5), e2200664. Available from: https://pubmed.ncbi.nlm.nih.gov/36942985/
• The Taxonomy of Covalent Inhibitors. (2019). Biochemistry, 58(47), 4647-4659. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7065098/
• Dihydropyrimidinase deficiency. (2014). MedlinePlus. Available from: https://medlineplus.gov/genetics/condition/dihydropyrimidinase-deficiency/
• Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2469-2479. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9522198/
• IC 50 values of compounds 2f, 2g, 2i, 2k, and 2o for DPP-4 inhibition. (n.d.). ResearchGate. Available from: https://www.researchgate.net/figure/IC-50-values-of-compounds-2f-2g-2i-2k-and-2o-for-DPP-4-inhibition_tbl2_334575828
• (PDF) Structure-activity relationships for the design of small-molecule inhibitors. (2013). ResearchGate. Available from: https://www.researchgate.net/publication/259128030_Structure-activity_relationships_for_the_design_of_small-molecule_inhibitors
• 5-(Hydroxymethyl)-2-furfural: a selective inhibitor of DNA polymerase lambda and terminal deoxynucleotidyltransferase. (2004). Bioscience, Biotechnology, and Biochemistry, 68(4), 898-904. Available from: https://pubmed.ncbi.nlm.nih.gov/15118314/
• Targeted covalent inhibitors with an emphasis on reversible covalent inhibition. (2022, March 23). YouTube. Available from: https://www.youtube.
• IC50, EC50 and Kd: What is the Difference and Why Do They matter? (2022, March 6). Promega Connections. Available from: https://www.promegaconnections.
• Aldehyde dehydrogenase inhibition as a pathogenic mechanism in Parkinson disease. (2013). Proceedings of the National Academy of Sciences, 110(2), 695-700. Available from: https://www.pnas.org/doi/10.1073/pnas.1219998110
• Capecitabine / 5-FU FDA Guidance Testing Dihydropyrimidine Dehydrogenase Deficiency Before Treatment. (2023, February 5). YouTube. Available from: https://www.youtube.
• Dihydropyrimidinase Deficiency: The First Feline Case of Dihydropyrimidinuria with Clinical and Molecular Findings. (2014). JIMD Reports, 13, 107-112. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4110328/
• Fluorouracil Toxicity and DPYD. (2023, July 18). Medscape. Available from: https://emedicine.medscape.com/article/1950933-overview
• Aldehydes: What We Should Know About Them. (2021). Molecules, 26(18), 5605. Available from: https://www.mdpi.com/1420-3049/26/18/5605
• Dihydropyrimidine Dehydrogenase-Mediated Resistance to 5-Fluorouracil: Mechanistic Investigation and Solution. (2022). ACS Pharmacology & Translational Science, 5(11), 1079-1091. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9669527/

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

Researchers and drug development professionals handling complex molecules like 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde are at the forefront of innovation. With this privilege comes the profound responsibility of ensuring that every stage of the research lifecycle, including the disposal of chemical waste, is conducted with the utmost attention to safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, grounded in established safety principles and regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde within a certified chemical fume hood to minimize inhalation exposure[5]. Appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), safety goggles with side shields or a face shield, and a flame-resistant lab coat, must be worn at all times.

In the event of accidental exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing[5].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[5][7].

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical attention[7].

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention[7].

Chemical and Physical Properties Profile

A thorough understanding of the chemical's properties is fundamental to its safe handling and disposal. The table below summarizes key data for the related compound 5-[3-(Trifluoromethyl)phenyl]furfural, which can serve as a conservative proxy.

Property	Value	Source
Molecular Formula	C12H7F3O2	[8]
Molecular Weight	240.18 g/mol	[8]
Appearance	Solid	[8]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde is to treat it as a halogenated organic waste[9][10]. Under no circumstances should this compound or its residues be disposed of down the drain[11].

Segregation of Waste

Proper segregation is the cornerstone of safe and compliant chemical waste management.

• Solid Waste: Collect any solid 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, including residues and contaminated items (e.g., weighing paper, gloves, and disposable labware), in a dedicated, clearly labeled hazardous waste container[12]. The container should be made of a material compatible with the chemical and have a secure, tight-fitting lid.

• Liquid Waste: Solutions containing 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde should be collected in a separate, dedicated container for halogenated organic liquid waste[9][10][13]. Do not mix with non-halogenated waste streams, as this can complicate and increase the cost of disposal[10].

• Sharps Waste: Any sharps, such as needles or broken glass contaminated with the compound, must be placed in a designated sharps container to prevent physical injury and chemical exposure[14].

Labeling of Waste Containers

Accurate and detailed labeling is a regulatory requirement and crucial for the safety of all personnel.

Each waste container must be labeled with:

• The words "Hazardous Waste"[10].

• The full chemical name: "5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde".

• The approximate concentration and quantity of the waste.

• The date accumulation started.

• The relevant hazard pictograms (e.g., irritant, environmentally hazardous).

Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials. The storage area should have secondary containment to capture any potential leaks or spills.

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain: For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.

• Collect: Carefully collect the absorbed material and place it into the designated hazardous waste container for solid waste[12].

• Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone, ethanol), and then wash with soap and water. All materials used for cleanup must also be disposed of as hazardous waste[12].

Final Disposal

The ultimate disposal of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde must be conducted by a licensed and certified environmental waste management contractor[12]. The preferred method for the disposal of halogenated organic compounds is high-temperature incineration[4][9]. This process ensures the complete destruction of the compound and minimizes the release of harmful substances into the environment.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and workflow for the proper disposal of 5-[3,5-bis(trifluoromethyl)phenyl]furan-2-carbaldehyde.

Caption: Waste Disposal Workflow for 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde.

Caption: Spill Response Protocol.

References

• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• Chheda, J. N., Huber, G. W., & Dumesic, J. A. (2007). Development of Sustainable Catalytic Pathways for Furan Derivatives. Frontiers in Chemistry. Retrieved from [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 605272, 5-((5-Methylfuran-2-yl)methyl)furan-2-carbaldehyde. Retrieved from [Link]

• Hassan, A. S., Osman, S. A., & Hafez, T. S. (2015). 5-Phenyl-2-furaldehyde: Synthesis, reactions and biological activities. ResearchGate. Retrieved from [Link]

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• UNSW Sydney. (n.d.). Laboratory Hazardous Waste Disposal Guideline – HS321. Retrieved from [Link]

• ACS Publications. (2021). Synthesis and Properties of Furan Derivatives for Epoxy Resins. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Furfural. Retrieved from [Link]

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• European Federation of Clinical Chemistry and Laboratory Medicine. (n.d.). EFLM TASK FORCE-GREEN LABS. Retrieved from [Link]

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Comprehensive Safety and Handling Guide for 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde

This guide provides essential safety and logistical information for the handling and disposal of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde. The procedural guidance herein is designed to ensure the safety of researchers, scientists, and drug development professionals. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes information from structurally related molecules to provide a robust safety protocol.

Hazard Assessment Based on Structural Analogs

A thorough risk assessment is the foundation of safe laboratory practice.[1] 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde is a complex molecule, and its hazards can be inferred by examining its constituent parts: the furan-2-carbaldehyde core and the bis(trifluoromethyl)phenyl substituent.

• Furan-2-carbaldehyde (Furfural) Core: The furan-2-carbaldehyde moiety is known to be toxic if swallowed and can be fatal if inhaled.[2][3][4] It is also known to cause skin and serious eye irritation, and may cause respiratory irritation.[2][3][4] Furthermore, there is suspicion that it may cause cancer.[2][3] The furan ring itself can be susceptible to oxidation and polymerization.

• Bis(trifluoromethyl)phenyl Substituent: The trifluoromethyl groups are electron-withdrawing and can influence the reactivity and toxicity of the molecule. Compounds containing trifluoromethylphenyl groups can cause skin and serious eye irritation.

While the exact toxicological properties of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde have not been thoroughly investigated, it is prudent to handle it with extreme caution, assuming it may possess hazards similar to its structural relatives.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to minimize exposure. This includes hand, eye, and body protection.[5]

PPE Component	Specifications	Rationale
Hand Protection	Double-gloving with nitrile or neoprene gloves.[5][6][7]	Provides a barrier against skin contact. Double-gloving offers additional protection in case of a tear or puncture in the outer glove.
Eye and Face Protection	Chemical splash goggles and a face shield.[5][7][8][9][10]	Protects against splashes and potential projectiles, especially when handling the solid or solutions.
Body Protection	Flame-retardant lab coat, fully buttoned, with long sleeves.[8] Long pants and closed-toe shoes are also required.[8]	Prevents skin contact and protects from potential splashes. Flame-retardant material is a precaution against unforeseen chemical reactions.
Respiratory Protection	A NIOSH-approved respirator may be necessary if working outside of a certified chemical fume hood or if there is a risk of aerosolization.[6][11]	Protects against inhalation of potentially harmful dust or vapors.

Safe Handling Workflow

The following diagram and procedural steps outline the safe handling of 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde from receipt to disposal.

Caption: Safe handling workflow for 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde.

Step-by-Step Handling Protocol:

• Preparation:

  • Thoroughly review the safety data sheets of structural analogs like furfural and other trifluoromethylphenyl compounds.

  • Don all required personal protective equipment as detailed in the table above.

  • Prepare the designated work area, ensuring a certified chemical fume hood is used.[8] Keep the sash at the lowest practical height.

• Handling the Compound:

  • All manipulations, including weighing and transfer, should be conducted within the chemical fume hood to minimize inhalation exposure.[12]

  • Avoid the formation of dust and aerosols.[12]

  • Use appropriate tools (e.g., spatulas, powder funnels) to handle the solid material.

• In Case of Exposure:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water.[12] Seek medical attention if irritation persists.

  • Eye Contact: Rinse cautiously with water for several minutes.[12] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[12]

  • Inhalation: Move the person to fresh air.[8][12] If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[12]

Spill and Waste Disposal

Proper containment and disposal are critical to prevent environmental contamination and further exposure.

• Spill Management:

  • In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

  • Collect the absorbed material into a sealed container for disposal as hazardous waste.[2]

  • Ventilate the area and wash the spill site after material pickup is complete.[13]

  • Do not allow the material to enter drains or waterways.[2][13]

• Waste Disposal:

  • All waste containing 5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-carbaldehyde, including contaminated consumables (e.g., gloves, absorbent materials), must be treated as hazardous waste.

  • Dispose of waste in clearly labeled, sealed containers.

  • It is recommended to contact a licensed professional waste disposal service.[12] One approved method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[12]

Storage

Proper storage is crucial to maintain the integrity of the compound and prevent hazardous situations.

• Store in a cool, dry, and well-ventilated area.

• Keep the container tightly sealed to prevent exposure to air and moisture.[14]

• Protect from light.[14]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

References

• FURFURAL - International Furan Chemicals BV. (n.d.).
• 5-[2-(TRIFLUOROMETHYL)PHENYL]-2-FURALDEHYDE - Safety Data Sheet. (2025-02-01).
• 4 - SAFETY DATA SHEET. (2025-04-28).
• Tetrahydrofuran (THF) - Standard Operating Procedure. (2012-12-14).
• Lab Safety Equipment & PPE - ChemTalk. (n.d.).
• Western Carolina University Standard Operating Procedure for the use of Furan. (n.d.).
• SAFETY DATA SHEET - TCI Chemicals. (n.d.).
• Furan - Hazardous Substance Fact Sheet. (n.d.).
• Personal Protective Equipment (PPE) - CHEMM. (n.d.).
• Safety Data Sheet: Furfural - Carl ROTH. (n.d.).
• Furan Acute Exposure Guideline Levels - NCBI - NIH. (n.d.).
• Examples of PPE for Various Dangerous Goods Classes - Storemasta Blog. (2025-07-02).
• Safety and handling of fluorinated organic compounds - Benchchem. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025-04-25).
• 5-Phenyl-2-furaldehyde: Synthesis, reactions and biological activities - ResearchGate. (2025-08-07).
• Phenol - Wikipedia. (n.d.).
• Furfuraldehyde CAS No 98-01-1 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. (n.d.).
• Chemical Safety: Personal Protective Equipment. (n.d.).
• BINOL-Based Zirconium Metal–Organic Cages: Self-Assembly, Guest Complexation, Aggregation-Induced Emission, and Circularly Polarized Luminescence - MDPI. (n.d.).
• Personal Protective Equipment | US EPA. (2025-09-12).
• Furan Safety Data Sheet Overview | PDF | Toxicity | Dangerous Goods - Scribd. (n.d.).

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